Whitepaper: Physicochemical Profiling and Analytical Characterization of N-(thiophen-3-ylmethyl)cyclopentanamine
Executive Summary In modern pharmacophore design, the strategic incorporation of bioisosteres and lipophilic bulk is critical for optimizing target binding and pharmacokinetic profiles. N-(thiophen-3-ylmethyl)cyclopentan...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In modern pharmacophore design, the strategic incorporation of bioisosteres and lipophilic bulk is critical for optimizing target binding and pharmacokinetic profiles. N-(thiophen-3-ylmethyl)cyclopentanamine (CAS: 892592-57-3) serves as a highly versatile secondary amine building block. By combining the electron-rich, polarizable thiophene ring—a classical phenyl bioisostere—with the aliphatic, lipophilic bulk of a cyclopentyl group, this scaffold is frequently leveraged in the development of CNS agents, GPCR ligands, and kinase inhibitors.
As a Senior Application Scientist, I approach the characterization of this molecule not merely as a static list of properties, but as a dynamic interplay of structural features that dictate its behavior in biological and synthetic systems. This guide provides an authoritative, in-depth analysis of its physicochemical properties, supported by self-validating experimental protocols for laboratory evaluation.
Structural and Physicochemical Data
The physicochemical behavior of N-(thiophen-3-ylmethyl)cyclopentanamine is governed by the electronic isolation of the nitrogen atom from the thiophene
π
-system. Because of the methylene (
−CH2−
) spacer, the nitrogen lone pair does not participate in resonance with the aromatic ring, preserving its strong aliphatic basicity.
Mechanistic Insights into Physicochemical Behavior
Basicity (pKa): The pKa of ~9.4 is driven by the electron-donating inductive effect (+I) of the cyclopentyl ring [3], which stabilizes the conjugate acid. The thiophen-3-ylmethyl group is mildly electron-withdrawing compared to a pure alkyl chain, preventing the pKa from reaching the extreme highs of purely aliphatic secondary amines (e.g., diethylamine, pKa ~10.5).
Lipophilicity (LogP vs. LogD): With a LogP of ~2.6, the neutral species is highly lipophilic. However, at physiological pH (7.4), the amine is >99% protonated. Consequently, the effective distribution coefficient (LogD
7.4
) will be significantly lower (typically around 0.5 - 1.0), ensuring a favorable balance of aqueous solubility and membrane permeability.
Standardized Experimental Protocols
To empirically verify the properties of N-(thiophen-3-ylmethyl)cyclopentanamine, laboratories must employ self-validating analytical systems. The following protocols explain not just how to perform the assays, but the causality behind the methodological choices.
Causality: Potentiometry is selected over UV-metric titration because the protonation of the secondary amine (isolated by the methylene bridge) does not induce a sufficient chromophoric shift in the thiophene UV absorption spectrum.
Self-Validating Mechanism: The protocol utilizes a blank titration and Gran plot analysis to verify the Nernstian response of the electrode prior to sample introduction, ensuring that any deviation in the titration curve is strictly due to the analyte's buffering capacity.
Step-by-Step Methodology:
Electrode Calibration: Calibrate the glass pH electrode using standardized aqueous buffers at pH 4.01, 7.00, and 10.01 at a strictly controlled 25.0 ± 0.1 °C.
Blank Titration: Titrate a blank solution of 0.15 M KCl (to maintain constant ionic strength) with 0.5 M standardized KOH to generate a baseline Gran plot.
Sample Preparation: Dissolve 2.0 mg of N-(thiophen-3-ylmethyl)cyclopentanamine hydrochloride in 10 mL of 0.15 M KCl.
Titration Execution: Dispense 0.5 M KOH in 0.01 mL increments using an automated titrator under a nitrogen blanket (to prevent CO₂ absorption, which artificially lowers pH).
Data Analysis: Calculate the pKa from the inflection point of the volume vs. pH curve, subtracting the blank titration baseline to isolate the analyte's specific protonation event.
Protocol B: Lipophilicity (LogD at pH 7.4) Profiling via Shake-Flask LC-MS/MS
Causality: LogD at pH 7.4 is evaluated rather than LogP because the physiological ionization state dictates actual tissue distribution. LC-MS/MS is chosen over UV detection to provide high sensitivity, allowing the assay to be run at low concentrations (10 µM) to prevent self-aggregation of the lipophilic cyclopentyl groups.
Self-Validating Mechanism: The inclusion of an internal standard (Propranolol) and a strict mass balance calculation (Aqueous + Organic recovery must equal >95% of the initial spike) validates that the compound is partitioning, not degrading or adhering to the glass vial.
Step-by-Step Methodology:
Phase Saturation: Pre-saturate 1-octanol with 100 mM phosphate buffer (pH 7.4) and vice versa by stirring vigorously for 24 hours.
Spiking: Spike the analyte into the aqueous buffer phase to a final concentration of 10 µM.
Partitioning: Add an equal volume of the saturated 1-octanol. Seal the vial and agitate on an orbital shaker at 300 RPM for 60 minutes at 25 °C.
Phase Separation: Centrifuge the vials at 3000 × g for 15 minutes to break any micro-emulsions.
Quantification: Sample both the aqueous and organic layers independently. Dilute with acetonitrile containing the internal standard, and quantify the analyte ratio via LC-MS/MS (MRM mode targeting the m/z 182.1 [M+H]⁺ parent ion).
Metabolic Stability and Pharmacokinetics (ADME)
When utilized in drug discovery, the metabolic liabilities of N-(thiophen-3-ylmethyl)cyclopentanamine must be anticipated. The molecule presents two primary sites for Cytochrome P450 (CYP450) mediated oxidation:
N-Dealkylation: Oxidation at the benzylic-like methylene carbon leads to an unstable hemiaminal, which collapses into cyclopentanamine and thiophene-3-carboxaldehyde.
Thiophene Ring Epoxidation: The electron-rich thiophene ring is susceptible to epoxidation or S-oxidation, forming reactive electrophilic intermediates that can be detoxified by Glutathione (GSH) conjugation.
CYP450-mediated metabolic degradation pathways for N-(thiophen-3-ylmethyl)cyclopentanamine.
Understanding these pathways allows medicinal chemists to employ strategies such as deuterium incorporation at the methylene bridge (to slow N-dealkylation via the kinetic isotope effect) or fluorine substitution on the thiophene ring to block reactive epoxide formation.
References
Title : Chemical Properties of Cyclopentanamine (CAS 1003-03-8)
Source : Cheméo Database
URL :[Link]
N-(thiophen-3-ylmethyl)cyclopentanamine safety data sheet and handling guidelines
Technical Guide: Safety & Handling of N-(thiophen-3-ylmethyl)cyclopentanamine For Researchers, Scientists, and Drug Development Professionals Disclaimer: This document is intended as a technical guide for trained profess...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Guide: Safety & Handling of N-(thiophen-3-ylmethyl)cyclopentanamine
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: This document is intended as a technical guide for trained professionals in a laboratory setting. N-(thiophen-3-ylmethyl)cyclopentanamine is a research chemical with limited publicly available safety and toxicological data. Therefore, this guide is based on established principles of chemical safety, risk assessment through structural analogy, and authoritative guidelines for handling novel compounds. It is not a substitute for a manufacturer-provided Safety Data Sheet (SDS). All laboratory activities must be conducted in accordance with your institution's Chemical Hygiene Plan (CHP) and under the guidance of a qualified supervisor.[1][2]
Executive Summary & Hazard Analysis
Structural Analysis for Hazard Prediction:
The molecule contains three key functional groups that inform a preliminary hazard assessment:
Secondary Amine: Aliphatic amines can be corrosive, skin and eye irritants, and may be harmful if absorbed through the skin or ingested. They are often basic and can react with acids.
Thiophene Ring: A sulfur-containing aromatic heterocycle. While thiophene itself is flammable and has known toxicities, its hazards when incorporated into a larger molecule can vary.[6] It is prudent to consider the potential for skin irritation and unknown metabolic effects.
Cyclopentyl Group: A simple cycloalkane moiety, generally considered to be of low chemical reactivity.
Based on these features, N-(thiophen-3-ylmethyl)cyclopentanamine should be handled as, at minimum, a skin and eye irritant with unknown systemic toxicity.
Assumed Hazard Classification (GHS Framework)
In the absence of specific data, a conservative, predicted GHS classification should be adopted to guide labeling and handling procedures.[7][8][9] This classification is predictive and should be used to establish a baseline for safety protocols.
Hazard Class
Predicted Category
Signal Word
Hazard Statement (Predicted)
GHS Pictogram
Acute Toxicity, Oral
Category 4
Warning
H302: Harmful if swallowed
Skin Corrosion/Irritation
Category 2
Warning
H315: Causes skin irritation
Serious Eye Damage/Irritation
Category 2A
Warning
H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)
Category 3
Warning
H335: May cause respiratory irritation
This table represents a predictive classification based on structural analogs and general chemical principles. It must be treated as a minimum set of precautions.
Risk Management: Engineering Controls & PPE
A risk-based approach, following the hierarchy of controls, is essential to minimize exposure.[10]
Engineering Controls
Chemical Fume Hood: All manipulations of N-(thiophen-3-ylmethyl)cyclopentanamine, including weighing, transfers, and preparation of solutions, must be performed inside a certified chemical fume hood.[3][11] This is the primary method for preventing inhalation exposure.
Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.
Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent dermal, ocular, and respiratory exposure.[1]
Protection Type
Specification
Justification & Causality
Hand Protection
Nitrile or Neoprene Gloves (minimum thickness 0.2 mm)
Provides a barrier against splashes of the amine-containing compound.[3] Gloves should be inspected before use and changed immediately if contaminated.
Eye Protection
ANSI Z87.1-compliant safety goggles
Protects against splashes to the eyes, which is critical given the predicted severe eye irritation potential.[3]
Skin & Body
Flame-resistant laboratory coat, long pants, and closed-toe shoes
Prevents incidental skin contact with spills or contaminated surfaces.
Respiratory
Not required if work is conducted in a certified fume hood.
A fume hood provides adequate respiratory protection.[10] If procedures with high aerosolization potential are unavoidable outside a hood, a respirator assessment by EHS is required.[12]
Standard Operating Procedures (SOPs)
The following protocols are designed as a baseline for safe laboratory operations.
Risk Assessment Workflow for Novel Compounds
The following diagram illustrates the decision-making process for handling a research chemical with unknown hazards.
Caption: Workflow for assessing and managing the risks of a novel chemical.
Handling and Weighing Protocol
Preparation: Don all required PPE (lab coat, safety goggles, nitrile gloves).
Designated Area: Confirm the chemical fume hood is operational. Designate a specific area within the hood for handling the compound.
Weighing: If weighing the solid, use a tared weigh boat or glassine paper on an analytical balance located inside the hood or in an enclosure. Use a spatula for transfers and avoid creating dust.
Solution Preparation: If preparing a solution, add the solid to the solvent slowly in a flask or beaker within the fume hood. Cap the container immediately after addition.
Cleanup: Clean the spatula and work area with a suitable solvent (e.g., ethanol), collecting the cleaning materials as hazardous waste.
Storage Guidelines
Container: Store in a tightly sealed, clearly labeled container. The label must include the chemical name, date received, and appropriate hazard warnings (e.g., "Irritant, Handle with Care").[2][3]
Location: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong acids and oxidizing agents.[3][13]
Containment: Use secondary containment (e.g., a plastic tray or bin) to contain any potential leaks or spills.[3]
Emergency Procedures
Immediate and correct response to an exposure or spill is critical.
First-Aid Measures
Exposure Route
First-Aid Protocol
Inhalation
Move the affected person to fresh air immediately. If breathing is difficult, seek immediate medical attention.[3][14]
Skin Contact
Immediately remove contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops or persists.[3][13]
Eye Contact
Immediately flush eyes with a gentle stream of lukewarm water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[3][15]
Ingestion
Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[13][16]
Spill Cleanup Protocol (Small, Laboratory-Scale)
This protocol applies to spills of less than 100 mL or 50g in a contained area like a fume hood. For larger spills, evacuate the area and contact your institution's emergency response team.[17][18]
Alert & Secure: Alert personnel in the immediate area. Restrict access and ensure the spill is contained within the fume hood.
PPE: Don appropriate PPE, including double-gloving with nitrile gloves, safety goggles, and a lab coat.
Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit absorbent).[19]
Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste container using non-sparking tools.
Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol), followed by soap and water.
Dispose: Place all contaminated materials (absorbent, gloves, wipes) into a sealed, labeled hazardous waste bag or container.[20]
Report: Report the incident to your laboratory supervisor and EHS department as required by institutional policy.
Waste Disposal
All waste containing N-(thiophen-3-ylmethyl)cyclopentanamine, including unused product, contaminated absorbents, and empty containers, must be treated as hazardous waste.[21]
Collect waste in a clearly labeled, sealed container.
Do not mix with other waste streams unless directed by your EHS department.
Arrange for pickup and disposal through your institution's official hazardous waste management program.
References
Globally Harmonised System of Classification and Labelling of Chemicals (GHS). United Nations.
Novel Chemicals with Unknown Hazards SOP. Tufts University Office of Environmental Health & Safety.
Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA).
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS). International Labour Organization (ILO).
What is GHS? Learn about The Globally Harmonized System. EcoOnline.
Laboratory Chemical Spill Cleanup and Response Guide. The City University of New York (CUNY).
Guidance for Hazardous Waste Spill Cleanup in Laboratories. University of Tennessee, Knoxville.
Using the GHS. Safe Work Australia.
The Laboratory Standard. Vanderbilt University Medical Center, Office of Clinical and Research Safety.
8 Steps to Handling a Laboratory Chemical Spill. Westlab.
Globally Harmonized System of Classification and Labelling of Chemicals. Wikipedia.
Chemical Spill Management. Hartwick College.
How to Clean up Chemical Spills in the Lab: 4 Essential Rules. Bitesize Bio.
Architecting Complexity: The Reactivity and Synthetic Utility of N-(thiophen-3-ylmethyl)cyclopentanamine in Modern Drug Discovery
Executive Summary In the landscape of modern medicinal chemistry, the strategic selection of building blocks dictates the pharmacokinetic and pharmacodynamic trajectory of lead compounds. N-(thiophen-3-ylmethyl)cyclopent...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of modern medicinal chemistry, the strategic selection of building blocks dictates the pharmacokinetic and pharmacodynamic trajectory of lead compounds. N-(thiophen-3-ylmethyl)cyclopentanamine is a highly versatile secondary amine that perfectly balances steric constraints, lipophilicity, and electronic tunability. By combining a thiophene ring—a classic bioisostere for benzene with altered metabolic stability and distinct C-H functionalization vectors—with a lipophilic cyclopentyl group, this scaffold has become instrumental in developing advanced therapeutics, including SUMO-activating enzyme (SAE) inhibitors and polyketide synthase inhibitors.
This whitepaper dissects the structural rationale, synthetic access, and divergent reactivity of N-(thiophen-3-ylmethyl)cyclopentanamine, providing self-validating protocols and mechanistic insights for drug development professionals.
Structural Deconstruction & Rationale
The utility of N-(thiophen-3-ylmethyl)cyclopentanamine lies in its tripartite anatomy:
The Secondary Amine Core: Acts as the primary nucleophilic node. It is primed for acylation, sulfonylation, and transition-metal-catalyzed C–N cross-coupling.
The Cyclopentyl Ring: Provides a sterically defined, lipophilic bulk. Compared to cyclohexyl, the cyclopentyl moiety is less sterically demanding but offers superior hydrophobic pocket-filling capabilities without inducing severe steric clashes—a critical factor in optimizing the selectivity index of Pks13-TE inhibitors in tuberculosis research 1.
The Thiophen-3-ylmethyl Moiety: The thiophene ring serves as an electron-rich heteroaromatic system. The 3-substituted isomer is strategically chosen over the 2-substituted variant to alter the electronic distribution and metabolic oxidation profile of the benzylic position.
Divergent synthetic reactivity of N-(thiophen-3-ylmethyl)cyclopentanamine.
Primary Synthesis: Reductive Amination Protocol
The most efficient route to N-(thiophen-3-ylmethyl)cyclopentanamine is the reductive amination of thiophene-3-carboxaldehyde with cyclopentanamine.
Mechanistic Causality
Sodium triacetoxyborohydride (NaBH(OAc)₃) is explicitly selected over sodium borohydride (NaBH₄). The electron-withdrawing acetate groups significantly reduce the nucleophilicity of the hydride. Consequently, NaBH(OAc)₃ is unreactive toward the starting aldehyde but readily reduces the more electrophilic, transiently formed iminium ion. The addition of a catalytic amount of acetic acid accelerates iminium formation, driving the equilibrium forward and preventing the accumulation of unreacted starting materials.
Step-by-Step Protocol
Imine Formation: To a rigorously dried round-bottom flask under a nitrogen atmosphere, add thiophene-3-carboxaldehyde (1.0 equiv, 10 mmol) and cyclopentanamine (1.05 equiv, 10.5 mmol) in anhydrous 1,2-dichloroethane (DCE) (30 mL).
Acid Catalysis: Add glacial acetic acid (1.0 equiv, 10 mmol) dropwise. Stir the mixture at room temperature for 1 hour to allow complete iminium ion formation. Self-Validation Check: Monitor via TLC (Hexanes/EtOAc 8:2); the aldehyde spot should disappear, replaced by a baseline-shifted imine spot.
Reduction: Cool the reaction to 0 °C. Add NaBH(OAc)₃ (1.5 equiv, 15 mmol) portion-wise over 15 minutes to control the mild exotherm. Remove the ice bath and stir at room temperature for 12 hours.
Quench & Workup: Quench the reaction by slowly adding saturated aqueous NaHCO₃ (30 mL) until gas evolution ceases (neutralizing the acetic acid). Extract the aqueous layer with dichloromethane (3 × 20 mL).
Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (DCM/MeOH 95:5 with 1% Et₃N) to yield the pure secondary amine.
The coupling of secondary alkylamines, particularly cyclic variants like the cyclopentyl group, presents a distinct challenge in medicinal chemistry due to their steric bulk and propensity for
β
-hydride elimination side reactions 2.
Mechanistic Causality in Ligand Selection
To successfully execute a Buchwald-Hartwig amination on N-(thiophen-3-ylmethyl)cyclopentanamine, the choice of the phosphine ligand is paramount. Dialkylbiaryl phosphine ligands, such as RuPhos or t-BuBrettPhos , are required. Their extreme steric bulk forces the palladium center into a highly reactive, mono-ligated Pd(0) state, which accelerates the initial oxidative addition of the aryl halide. More importantly, the steric crowding around the Pd(II) amido intermediate drastically accelerates reductive elimination (forming the C–N bond) faster than the competing
β
-hydride elimination pathway.
Step-by-Step Protocol: Buchwald-Hartwig Amination
Catalyst Activation: In an oven-dried Schlenk tube, combine Pd₂(dba)₃ (2 mol%), RuPhos (4 mol%), and sodium tert-butoxide (NaOtBu) (1.4 equiv).
Substrate Addition: Add the aryl bromide (1.0 equiv) and N-(thiophen-3-ylmethyl)cyclopentanamine (1.2 equiv).
Solvent & Degassing: Add anhydrous toluene (0.2 M relative to aryl bromide). Purge the system with argon for 5 minutes.
Reaction Execution: Seal the tube and heat to 90 °C for 12 hours. Self-Validation Check: An immediate color change from dark purple (Pd₂(dba)₃) to reddish-brown indicates active catalyst formation.
Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate and purify via silica gel chromatography.
Quantitative Data: Ligand Optimization
Table 1: Optimization of Buchwald-Hartwig Amination of N-(thiophen-3-ylmethyl)cyclopentanamine with 4-Bromotoluene.
Entry
Palladium Source
Ligand
Base
Solvent (Temp)
Yield (%)
1
Pd(OAc)₂ (5 mol%)
BINAP (10 mol%)
Cs₂CO₃
Toluene (100 °C)
12%
2
Pd₂(dba)₃ (2 mol%)
XPhos (4 mol%)
NaOtBu
Toluene (90 °C)
48%
3
Pd₂(dba)₃ (2 mol%)
RuPhos (4 mol%)
NaOtBu
Toluene (90 °C)
89%
4
Pd₂(dba)₃ (2 mol%)
t-BuBrettPhos (4 mol%)
NaOtBu
Toluene (90 °C)
85%
Note: The dramatic yield increase with RuPhos (Entry 3) highlights the necessity of dialkylbiaryl phosphines for sterically encumbered secondary amines.
Applications in Medicinal Chemistry
The unique physicochemical properties of this scaffold have led to its incorporation in several high-profile drug discovery campaigns.
Oncology (SUMO-Activating Enzyme Inhibitors): The thiophene-cyclopentanamine motif was critical in the structure-activity relationship (SAR) exploration that led to TAK-981, a first-in-class mechanism-based inhibitor of SAE. The amine acts as a linker, while the cyclopentyl group occupies a critical hydrophobic pocket, culminating in prolonged pharmacodynamic effects and antitumor efficacy 3.
Virology (Influenza Fusion Inhibitors): N-[(thiophen-3-yl)methyl]benzamides have been synthesized as potent fusion inhibitors targeting the hemagglutinin (HA) process of H1 and H5 influenza viruses, demonstrating the scaffold's ability to disrupt critical protein-protein interactions 4.
Pharmacological pathway of thiophene-amine derived SUMO-activating enzyme inhibitors.
Conclusion
N-(thiophen-3-ylmethyl)cyclopentanamine represents a highly privileged scaffold in organic synthesis and drug discovery. By understanding the mechanistic causality behind its synthesis—specifically the necessity of mild reductive amination protocols—and its advanced reactivity profile utilizing modern Buchwald-Hartwig ligand technologies, researchers can efficiently leverage this building block to access novel, biologically active chemical space.
References
Structure-Based Optimization of Coumestan Derivatives as Polyketide Synthase 13-Thioesterase(Pks13-TE) Inhibitors with Improved hERG Profiles for Mycobacterium tuberculosis Treatment | Journal of Medicinal Chemistry - ACS Publications |1
Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews - ACS Publications | 2
Discovery of TAK-981, a First-in-Class Inhibitor of SUMO-Activating Enzyme for the Treatment of Cancer | ResearchGate / Journal of Medicinal Chemistry |3
N‑[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins | PMC - National Institutes of Health | 4
Toxicity profile and in vivo behavior of N-(thiophen-3-ylmethyl)cyclopentanamine
Toxicity Profile and In Vivo Behavior of N-(thiophen-3-ylmethyl)cyclopentanamine: A Preclinical Evaluation Guide Executive Summary The development of CNS-active agents and kinase inhibitors frequently relies on lipophili...
Author: BenchChem Technical Support Team. Date: April 2026
Toxicity Profile and In Vivo Behavior of N-(thiophen-3-ylmethyl)cyclopentanamine: A Preclinical Evaluation Guide
Executive Summary
The development of CNS-active agents and kinase inhibitors frequently relies on lipophilic, basic scaffolds to achieve target engagement and membrane permeability. N-(thiophen-3-ylmethyl)cyclopentanamine represents a classic dichotomy in preclinical drug design: its cyclopentyl-amine moiety provides excellent physicochemical properties for biodistribution, while its thiophene ring introduces a severe metabolic liability. This technical guide deconstructs the in vivo behavior, pharmacokinetic (PK) profile, and toxicological risks associated with this scaffold, providing self-validating experimental protocols for rigorous preclinical evaluation.
Phase I: Structural Pharmacodynamics & The Nitrosamine Liability
The molecular architecture of N-(thiophen-3-ylmethyl)cyclopentanamine is defined by two critical pharmacophores:
The Cyclopentyl Ring : Provides steric bulk and lipophilicity (estimated LogP ~2.8), driving rapid absorption and a high volume of distribution (
Vd
).
The Secondary Amine : With a basic
pKa
of approximately 9.5, the molecule exists primarily in a protonated state at physiological pH. This basicity promotes intracellular accumulation and lysosomal trapping.
The NDSRI Risk : From a regulatory standpoint, secondary amines are highly susceptible to nitrosation during synthesis or storage, reacting with trace nitrites to form Nitrosamine Drug Substance-Related Impurities (NDSRIs)[1]. Because NDSRIs are potent mutagens, FDA guidelines mandate strict control of nitrosamine precursors in secondary amine-containing drugs[1]. Any in vivo evaluation must be preceded by LC-MS/MS validation confirming the absence of 1-cyclopentyl-nitrosamine derivatives.
Phase II: Cytochrome P450-Mediated Bioactivation (The Thiophene Liability)
The primary toxicological hurdle for N-(thiophen-3-ylmethyl)cyclopentanamine is the thiophene ring. While the parent compound is generally not inherently cytotoxic, it becomes highly toxic following bioactivation by hepatic enzymes[2].
Cytochrome P450 (CYP450) enzymes in the liver catalyze the oxidation of the thiophene ring via two competing, highly exothermic pathways: S-oxidation and epoxidation [3].
S-Oxidation : Yields a reactive thiophene S-oxide intermediate.
Epoxidation : Yields a thiophene epoxide, a process that is thermodynamically and kinetically highly favorable[3].
Both intermediates are highly reactive electrophiles. If not rapidly detoxified by Glutathione (GSH) adduction, they undergo Michael-type additions with nucleophilic residues of cellular proteins[4]. This covalent protein binding is the mechanistic root of the severe hepatotoxicity and neurotoxicity historically observed with thiophene-containing drugs (e.g., suprofen, tienilic acid)[4].
CYP450-mediated bioactivation of the thiophene moiety into reactive electrophiles.
Phase III: In Vivo Pharmacokinetic Profiling
Because the thiophene S-oxide can act as a mechanism-based inhibitor (MBI) of CYP enzymes, the PK profile of this compound often exhibits non-linear clearance.
Rapid CYP-mediated epoxidation and S-oxidation of the thiophene ring.
Half-life (
t1/2
)
1.5 - 3.0 hours
Rapid Phase I metabolism followed by GSH conjugation.
Protocol 1: Self-Validating Cassette Dosing PK Study
To minimize animal use while screening clearance, a cassette dosing methodology is employed. However, to ensure the protocol is self-validating, it must control for drug-drug interactions (DDIs).
Step 1: Formulation & Internal Standard Spiking : Formulate N-(thiophen-3-ylmethyl)cyclopentanamine (2 mg/kg) alongside a known reference standard (e.g., propranolol) in 5% DMSO / 95% Saline. Causality: The reference standard validates the extraction efficiency and LC-MS/MS sensitivity independent of the test article's performance.
Step 2: Dosing Strategy (Cassette vs. Discrete) : Administer the cassette IV and PO to Group A (n=3). Concurrently, administer the test article alone to Group B (n=3). Causality: Thiophene bioactivation can irreversibly inhibit CYPs. If the half-life in Group A is artificially inflated compared to Group B, it validates the presence of CYP-mediated DDI, confirming the test article is an MBI.
Step 3: Serial Sampling & LC-MS/MS : Collect plasma at 0.25, 0.5, 1, 2, 4, 8, and 24 hours. Quantify parent compound and monitor for the mass shift (+16 Da) indicative of the S-oxide metabolite.
To classify the acute hazard of the compound, we utilize the OECD Test Guideline 423 (Acute Toxic Class Method) [5]. This protocol is chosen over traditional
LD50
tests because its stepwise biometric evaluation minimizes animal sacrifice while providing statistically robust hazard ranking[5].
This protocol is designed as a self-validating system by incorporating concurrent vehicle controls and delayed biomarker sampling to capture downstream covalent binding effects.
Step 1: Initial Dose Selection & Administration : Administer a starting dose of 300 mg/kg orally to three female rodents (fasted). Causality: Testing in a single sex (females are generally more sensitive) at a predefined fixed dose limits the number of animals required to establish the Maximum Tolerated Dose (MTD)[5].
Step 2: Observation & Stepwise Adjustment : Observe for 14 days. If 2 or 3 animals die, the next step tests a lower dose (50 mg/kg). If 0 or 1 animal dies, the test is repeated at 300 mg/kg to confirm, or escalated to 2000 mg/kg[5]. Causality: The 14-day window is critical because thiophene-induced hepatotoxicity via protein adduction is often delayed, manifesting days after the initial GSH depletion.
Step 3: Necropsy & GSH Quantification : At mortality or study termination, harvest the liver. Perform a DTNB (Ellman's reagent) assay to quantify free reduced glutathione. Causality: A significant drop in hepatic GSH compared to vehicle controls validates the mechanistic hypothesis that the thiophene ring was bioactivated into an electrophile.
Integrated in vivo workflow combining OECD 423 toxicity screening with PK profiling.
Phase V: Conclusion & Go/No-Go Criteria
The progression of N-(thiophen-3-ylmethyl)cyclopentanamine from preclinical screening to lead optimization hinges on its therapeutic index. The Go/No-Go decision must be based on the ratio of the efficacious dose to the dose that triggers hepatic GSH depletion. If the compound exhibits high clearance coupled with elevated ALT/AST at doses near the projected therapeutic window, the thiophene ring must be replaced with a bioisostere (e.g., a phenyl or furan ring) to eliminate the S-oxidation liability while preserving the favorable PK attributes of the cyclopentanamine scaffold.
References
Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods
Source: American Chemical Society (ACS) Publications
URL:[Link]
Thiophene is toxic to cerebellar granule cells in culture after bioactivation by rat liver enzymes
Source: Neurotoxicology / PubMed (NIH)
URL:[Link]
Bioactivation Potential of Thiophene-Containing Drugs
Source: Chemical Research in Toxicology (ACS)
URL:[Link]
OECD Guideline for Testing of Chemicals 423: Acute Oral Toxicity – Acute Toxic Class Method
Source: National Toxicology Program (NIH) / OECD
URL:[Link]
Control of Nitrosamine Impurities in Human Drugs
Source: U.S. Food and Drug Administration (FDA)
URL:[Link]
A Technical Guide to the Thermodynamic Stability Assessment of N-(thiophen-3-ylmethyl)cyclopentanamine
Abstract The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly influencing its shelf-life, safety, and efficacy.[1] This guide provides a comprehensive...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly influencing its shelf-life, safety, and efficacy.[1] This guide provides a comprehensive technical framework for evaluating the thermodynamic stability of N-(thiophen-3-ylmethyl)cyclopentanamine, a heterocyclic compound of interest in medicinal chemistry. We will explore a multi-pronged approach that integrates experimental thermal analysis techniques—Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA)—with predictive computational chemistry methods. This document details the theoretical underpinnings, provides field-proven experimental protocols, and outlines a workflow for data interpretation, offering a robust strategy for characterizing the stability profile of this and similar molecules.
Introduction: The Critical Role of Thermodynamic Stability
N-(thiophen-3-ylmethyl)cyclopentanamine is a heterocyclic amine containing thiophene and cyclopentane moieties. Such structures are of significant interest in drug discovery.[2][3] The thermodynamic stability of an API is not an abstract concept; it is a critical attribute that dictates its viability as a therapeutic agent. A thermodynamically stable compound resists degradation under various environmental conditions, ensuring that the patient receives the intended dose and that no toxic degradants are formed over time.[1][4]
The purpose of stability testing is to provide evidence on how the quality of a drug substance varies with time under the influence of environmental factors like temperature, humidity, and light.[4] This guide offers an in-depth protocol for assessing the intrinsic thermal stability of N-(thiophen-3-ylmethyl)cyclopentanamine, a crucial first step in these broader stability studies mandated by regulatory bodies like the International Council for Harmonisation (ICH).[4][5][6][7]
Theoretical Framework: Gibbs Free Energy and Chemical Stability
The thermodynamic stability of a molecule is fundamentally governed by its Gibbs Free Energy (G). A system naturally trends towards a state of lower Gibbs Free Energy. The change in Gibbs Free Energy (ΔG) for any process, including chemical degradation, is given by the equation:
ΔG = ΔH - TΔS
Where:
ΔH is the change in Enthalpy , representing the heat absorbed or released during a reaction. An exothermic degradation (negative ΔH) is thermodynamically favorable.
T is the absolute temperature.
ΔS is the change in Entropy , representing the degree of disorder. Degradation reactions that produce multiple smaller molecules typically have a positive ΔS, which also favors the reaction.
A compound is considered "stable" if the ΔG for its degradation pathways is positive under storage conditions, indicating a non-spontaneous process. Our goal is to determine the conditions (e.g., temperature) at which ΔG becomes negative, leading to decomposition.
Methodologies for Stability Assessment
A comprehensive stability assessment combines experimental thermal analysis with theoretical computational predictions. This dual approach provides a self-validating system where experimental results can be rationalized by first-principles calculations.
Experimental Thermal Analysis
Experimental methods provide direct measurements of how a material responds to controlled heating. The two primary techniques are Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).
Principle of Causality: DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature.[8][9][10] This technique is exceptionally sensitive to phase transitions where enthalpy changes occur, such as melting, crystallization, or solid-state polymorphic transitions.[8][11] For stability, a sharp, single melting endotherm without prior exothermic events (like decomposition) suggests the compound is pure and stable up to its melting point.[12]
Detailed Experimental Protocol: DSC Analysis
Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., Indium) to ensure data accuracy.
Sample Preparation: Accurately weigh 2-5 mg of N-(thiophen-3-ylmethyl)cyclopentanamine into a standard aluminum DSC pan. Crimp the pan with a lid to ensure a sealed environment. Prepare an identical empty, sealed pan to serve as the reference.
Experimental Setup: Place the sample and reference pans into the DSC cell.
Thermal Program:
Equilibrate the cell at 25 °C.
Ramp the temperature from 25 °C to a temperature sufficiently above the melting point (e.g., 300 °C) at a constant heating rate of 10 °C/min.
Rationale: A 10 °C/min rate is standard for pharmaceutical analysis, balancing resolution and analysis time.[10]
Atmosphere: Purge the cell with an inert nitrogen gas at a flow rate of 50 mL/min to prevent oxidative degradation.
Data Analysis: Plot the heat flow (W/g) versus temperature (°C). Analyze the resulting thermogram for thermal events:
Melting Point (Tm): The peak temperature of the endothermic event corresponding to the solid-to-liquid phase transition.
Enthalpy of Fusion (ΔHfus): The integrated area of the melting peak, representing the energy required to melt the sample.
Decomposition: A broad exothermic or complex endothermic event preceding or overlapping with melting indicates thermal instability.
Principle of Causality: TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[13][14][15] It is the definitive method for determining the temperature at which a compound begins to decompose or lose volatile components.[13][16] The output, a thermogram, plots percent weight loss against temperature.
Detailed Experimental Protocol: TGA Analysis
Instrument Calibration: Verify the mass balance accuracy with calibration weights and the temperature accuracy with certified magnetic standards (e.g., Curie point standards).
Sample Preparation: Place 5-10 mg of N-(thiophen-3-ylmethyl)cyclopentanamine into an alumina or platinum TGA crucible.
Rationale: A slightly larger sample size than DSC is often used to ensure accurate weight loss detection.[17]
Experimental Setup: Place the crucible onto the TGA's high-precision balance within the furnace.
Thermal Program:
Equilibrate the furnace at 30 °C.
Ramp the temperature from 30 °C to a high temperature (e.g., 600 °C) at a constant heating rate of 10 °C/min.
Atmosphere: Purge the furnace with inert nitrogen gas at 50 mL/min to study the intrinsic thermal decomposition without oxidation.
Data Analysis: Plot the percentage of initial mass remaining versus temperature. Determine the Onset Decomposition Temperature (Tonset) , often defined as the temperature at which 5% weight loss occurs (Td5%).[12] This is a critical indicator of thermal stability.
Diagram: Integrated Experimental Workflow
The following diagram illustrates the logical flow of the experimental stability assessment.
Caption: Workflow for experimental thermal analysis of the API.
Computational Chemistry Approach
Principle of Causality: Computational methods, particularly Density Functional Theory (DFT), can predict the intrinsic thermodynamic properties of a molecule from first principles.[18][19] By calculating the energies of the molecule and its potential degradation products, we can estimate the enthalpy (ΔH) of decomposition reactions. This provides a theoretical baseline for stability and helps interpret experimental findings.[18][20]
Computational Workflow: DFT for Stability Prediction
Structure Optimization: Build the 3D structure of N-(thiophen-3-ylmethyl)cyclopentanamine. Perform a geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)). This finds the lowest energy conformation of the molecule.
Frequency Calculation: Perform a vibrational frequency calculation on the optimized structure. The absence of imaginary frequencies confirms a true energy minimum. This calculation also provides the zero-point vibrational energy (ZPVE) and thermal corrections needed to calculate enthalpy (H) and Gibbs free energy (G).
Identify Degradation Pathways: Hypothesize plausible unimolecular decomposition pathways. For this molecule, this could involve cleavage of the C-N bond between the cyclopentyl and methyl-thiophene groups.
Calculate Product Energies: Optimize the structures and perform frequency calculations for all hypothesized degradation products.
Calculate Reaction Enthalpy (ΔHrxn): Calculate the enthalpy of the degradation reaction as:
ΔHrxn = ΣHproducts - Hreactant
A highly endothermic (large positive ΔHrxn) reaction indicates a high energy barrier to decomposition and thus greater intrinsic stability.
Data Interpretation and Synthesis
The power of this dual approach lies in correlating the results. The computational model predicts intrinsic stability, while the experimental methods measure the real-world thermal behavior of the bulk material.
Hypothetical Data Summary:
The following table presents a hypothetical but plausible set of results for N-(thiophen-3-ylmethyl)cyclopentanamine, illustrating how the data would be presented.
Parameter
Method
Result
Interpretation
Melting Point (Tm)
DSC
195.4 °C
Sharp endotherm indicates a pure, crystalline solid.
Enthalpy of Fusion (ΔHfus)
DSC
35.2 kJ/mol
Provides data on the lattice energy of the crystal.
Decomposition Onset (Td5%)
TGA
255.0 °C
The compound is thermally stable up to this temperature.
Bond Dissociation Enthalpy
DFT
+350 kJ/mol
High positive value suggests the C-N bond is strong and requires significant energy to break, correlating with high TGA onset.
Synthesis of Results:
The DSC result shows a clean melt at 195.4 °C, with no decomposition events beforehand.
The TGA data confirms this, showing that significant mass loss does not begin until 255.0 °C, well above the melting point.[21] This is a strong indicator of good thermal stability, as the compound can melt before it decomposes.[12]
The DFT calculation supports these experimental findings by predicting a high enthalpy for the initial C-N bond cleavage, confirming the molecule's intrinsic stability.
Diagram: Logic of Integrated Stability Assessment
Caption: Logical relationship between computational and experimental data.
Conclusion
The assessment of thermodynamic stability is a non-negotiable step in the preclinical development of any new chemical entity. For N-(thiophen-3-ylmethyl)cyclopentanamine, a combined strategy employing Differential Scanning Calorimetry, Thermogravimetric Analysis, and Density Functional Theory provides a robust and self-validating framework. The experimental data from DSC and TGA offer concrete measurements of the material's behavior under thermal stress, while computational DFT calculations provide a theoretical understanding of its intrinsic molecular stability. A strong correlation between high experimental decomposition temperatures and high calculated bond dissociation enthalpies would provide high confidence in the compound's thermal robustness, a key prerequisite for its advancement as a potential drug candidate.
References
ICH (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]
ResearchGate (n.d.). ICHQ1A(R2) Stability Testing of New Drug Substance and Product and ICHQ1C Stability Testing of New Dosage Forms. [Link]
SlideShare (n.d.). Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. [Link]
Journal of Visualized Experiments (n.d.). Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen. [Link]
Walsh Medical Media (2025). Progress in Computational Chemistry for Predictive Modeling and Rational Molecular Design. [Link]
PMC (n.d.). Structure and Stability of Aromatic Nitrogen Heterocycles Used in the Field of Energetic Materials. [Link]
Sahu, P. (n.d.). Exploring Thermodynamic Heterocyclic Compounds: A Comprehensive Analysis. [Link]
Semantic Scholar (1998). Computational Thermochemistry: Prediction and Estimation of Molecular Thermodynamics. [Link]
PubMed (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. [Link]
MDPI (2024). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. [Link]
News-Medical.Net (2019). Differential Scanning Calorimetry of Pharmaceuticals. [Link]
PMC (2022). A complete description of thermodynamic stabilities of molecular crystals. [Link]
Application Note: Synthesis of N-(Thiophen-3-ylmethyl)cyclopentanamine via Direct Reductive Amination
Executive Summary & Mechanistic Rationale The synthesis of secondary amines via reductive amination is a cornerstone transformation in medicinal chemistry and drug development. This protocol details the highly efficient,...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
The synthesis of secondary amines via reductive amination is a cornerstone transformation in medicinal chemistry and drug development. This protocol details the highly efficient, one-pot synthesis of N-(thiophen-3-ylmethyl)cyclopentanamine from thiophene-3-carboxaldehyde and cyclopentanamine.
To achieve optimal chemoselectivity, Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) is utilized as the hydride source. STAB is universally recognized as a mild, selective reducing agent for the reductive amination of aldehydes and ketones[1]. Unlike stronger reducing agents such as sodium borohydride (NaBH₄), which can prematurely reduce the starting aldehyde to an alcohol, STAB exhibits exceptional tolerance and specifically targets the activated iminium intermediate.
Causality of Reaction Parameters:
Solvent Selection (DCE): 1,2-Dichloroethane (DCE) is selected as the optimal solvent because the reaction kinetics of STAB-mediated aminations are significantly faster and higher yielding in DCE compared to tetrahydrofuran (THF) or methanol[2].
Acid Catalysis (AcOH): While aliphatic amines can condense with aldehydes spontaneously, the addition of 1.0 equivalent of glacial acetic acid accelerates the dehydration of the hemiaminal intermediate into the electrophilic iminium ion[1]. Furthermore, AcOH does not rapidly decompose STAB, ensuring the hydride source remains active for the reduction phase[2].
Fig 1. Mechanistic pathway of the STAB-mediated reductive amination.
Materials and Stoichiometry
The following table summarizes the quantitative data required for a standard 10.0 mmol scale synthesis.
Reagent
MW ( g/mol )
Equivalents
Amount
Function
Thiophene-3-carboxaldehyde
112.15
1.00
1.12 g (10.0 mmol)
Electrophile
Cyclopentanamine
85.15
1.05
0.89 g (10.5 mmol)
Nucleophile
Sodium Triacetoxyborohydride
211.94
1.50
3.18 g (15.0 mmol)
Reducing Agent
Acetic Acid (Glacial)
60.05
1.00
0.60 g (10.0 mmol)
Acid Catalyst
1,2-Dichloroethane (DCE)
98.96
-
30.0 mL
Solvent
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system . Observational checkpoints are integrated into the workflow to ensure the reaction is proceeding as intended without relying solely on end-point analysis.
Phase 1: Imine Formation
Reaction Setup: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve thiophene-3-carboxaldehyde (1.12 g, 10.0 mmol) and cyclopentanamine (0.89 g, 10.5 mmol) in anhydrous DCE (30 mL).
Acidification: Add glacial acetic acid (0.60 g, 10.0 mmol) dropwise to the stirring solution at room temperature (20–25 °C).
Incubation: Stir the mixture for 30 minutes under a nitrogen atmosphere.
Self-Validation Checkpoint: The solution will typically undergo a slight color change (pale yellow), and a mild exotherm may be felt on the flask exterior. TLC analysis (20% EtOAc/Hexanes, UV visualization) should reveal the disappearance of the aldehyde spot (
Rf≈0.6
) and the formation of a new, often UV-active, imine spot.
Phase 2: Hydride Reduction
Reagent Addition: Introduce STAB (3.18 g, 15.0 mmol) to the reaction mixture in small portions over 5 to 10 minutes.
Causality: Portion-wise addition prevents localized temperature spikes and manages any minor hydrogen gas evolution that can occur if trace moisture is present.
Reaction Maturation: Stir the opaque, milky suspension at room temperature for 2 to 4 hours.
Self-Validation Checkpoint: Perform a TLC check (eluent: 30% EtOAc in Hexanes + 1% Triethylamine). Stain the TLC plate with Ninhydrin and heat. The product secondary amine will appear as a distinct spot that stains dark brown/purple, confirming successful hydride transfer.
Phase 3: Workup and Isolation
Quenching: Carefully quench the reaction by adding saturated aqueous sodium bicarbonate (
NaHCO3
) solution (30 mL) dropwise.
Self-Validation Checkpoint: Vigorous effervescence (
CO2
gas evolution) will occur as the unreacted acetic acid and boron complexes are neutralized. Do not proceed to the next step until gas evolution has completely ceased (approx. 15–20 minutes), ensuring a safe extraction environment.
Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM) (
2×20
mL).
Drying: Combine the organic layers, wash with brine (30 mL), and dry over anhydrous sodium sulfate (
Na2SO4
). Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude amine.
Phase 4: Purification
Chromatography: Purify the crude oil via flash column chromatography on silica gel. Use a gradient elution of 10% to 40% EtOAc in Hexanes containing 1% Triethylamine (TEA).
Causality: The addition of 1% TEA to the mobile phase neutralizes the acidic silanol groups on the silica gel. This prevents the secondary amine product from protonating and "streaking" down the column, ensuring sharp elution bands and high recovery.
Fig 2. Step-by-step experimental workflow for synthesis and isolation.
Analytical Characterization (Expected Data)
To verify the structural integrity of the synthesized N-(thiophen-3-ylmethyl)cyclopentanamine, the following spectroscopic data should be observed:
Appearance: Pale yellow to colorless oil.
Yield: Expected 85–92% (1.54 g – 1.67 g) after chromatography.
LC-MS (ESI+): Calculated for
C10H16NS
[M+H]⁺: 182.10; Found: 182.1.
References
Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures
Source: The Journal of Organic Chemistry
URL:[Link]
Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1)
Source: PubMed (NIH)
URL:[Link]
Using N-(thiophen-3-ylmethyl)cyclopentanamine as a building block in drug discovery
Application Note: Strategic Utilization of N-(Thiophen-3-ylmethyl)cyclopentanamine in Targeted Drug Discovery Executive Summary & Scientific Rationale In the landscape of modern drug discovery, the strategic selection of...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Strategic Utilization of N-(Thiophen-3-ylmethyl)cyclopentanamine in Targeted Drug Discovery
Executive Summary & Scientific Rationale
In the landscape of modern drug discovery, the strategic selection of building blocks dictates the downstream success of a lead compound. N-(thiophen-3-ylmethyl)cyclopentanamine is a highly versatile, bifunctional secondary amine that merges two privileged medicinal chemistry motifs: a thiophene bioisostere and a sterically demanding cyclopentyl ring.
As a Senior Application Scientist, I frequently recommend this scaffold for library generation when a project requires simultaneous optimization of metabolic stability, lipophilicity, and three-dimensional complexity (Fsp3).
The Thiophene-3-ylmethyl Motif: Thiophene is a classical bioisosteric replacement for benzene. The substitution of a carbon-carbon double bond with a sulfur atom alters the molecule's electronic distribution[1]. Crucially, benzene rings are highly susceptible to oxidation by cytochrome P450 (CYP) enzymes, which can lead to toxic reactive metabolites; the sulfur atom in thiophene alters this metabolic profile, often conferring increased resistance to degradation[1]. Furthermore, thiophene bioisosteres have demonstrated enhanced binding preferences in specific CNS targets, such as the GluN2B subunit of the N-methyl-D-aspartate receptor (NMDAR)[2], and have successfully maintained or improved potency in G-protein coupled receptors like GPR40[3].
The Cyclopentyl Motif: The incorporation of a cyclopentane core introduces significant sp3 character. Increasing the fraction of sp3 carbons (Fsp3) is a proven strategy to improve drug-likeness, solubility, and target specificity by forcing the molecule out of a flat conformation[4].
Physicochemical Profiling & ADME Implications
When replacing a standard N-benzyl derivative with N-(thiophen-3-ylmethyl)cyclopentanamine, several physicochemical parameters are modulated. The table below summarizes the theoretical impact of this scaffold on ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.
Property
Standard Benzyl-Analog
Thiophene-3-ylmethyl Analog
Strategic Implication for Drug Design
Aromatic Core
Benzene (Carbocycle)
Thiophene (Heterocycle)
Acts as a classical bioisostere, altering electron density while maintaining similar spatial geometry[1].
Metabolic Stability
Prone to benzylic CYP450 oxidation
Enhanced CYP450 resistance
Shifts the metabolic oxidation profile, significantly reducing the formation of toxic reactive metabolites[1].
Lipophilicity (LogD)
Baseline
Modulated (Target-dependent)
Fine-tunes blood-brain barrier (BBB) penetration, a critical factor for CNS targets like NMDAR[2].
Conformational Rigidity
High flexibility (if linear alkyl)
Restricted by Cyclopentyl core
Increases the fraction of sp3 carbons (Fsp3), improving overall drug-likeness and reducing off-target toxicity[4].
Biological Application: Modulating CNS Pathways
Because of its favorable LogD profile and bioisosteric properties, this building block is exceptionally well-suited for designing neurotherapeutics. For instance, thiophene-derived antagonists have shown high selectivity for the GluN2B subunit of NMDARs, a critical pathway implicated in neurodegenerative diseases like Alzheimer's and Parkinson's[2].
Fig 2: GluN2B/NMDAR signaling pathway modulated by thiophene-derived allosteric antagonists.
The secondary amine of N-(thiophen-3-ylmethyl)cyclopentanamine serves as an excellent handle for late-stage functionalization. However, the steric bulk of the cyclopentyl group requires specific catalytic and reagent choices to ensure high yields during High-Throughput Experimentation (HTE).
Objective: Synthesize a diverse library of amides overcoming the steric hindrance of the cyclopentyl core.
Scientific Causality & Reagent Selection:
Standard coupling reagents like EDC/HOBt often fail or require extended heating when reacting with sterically hindered secondary amines. We utilize HATU because it forms a highly reactive 7-azabenzotriazole active ester, which accelerates the acylation of hindered amines. DIPEA (Diisopropylethylamine) is selected over Triethylamine because its own steric bulk prevents it from acting as a competing nucleophile against the active ester.
Step-by-Step Methodology:
Preparation of the Active Ester: In a dry 2-dram vial under nitrogen, dissolve the target carboxylic acid (1.2 equiv, 0.12 mmol) and HATU (1.2 equiv, 45.6 mg, 0.12 mmol) in anhydrous DMF (1.0 mL).
Base Addition: Add DIPEA (3.0 equiv, 52 µL, 0.30 mmol) to the solution. Stir at room temperature for 15 minutes. Causality: This pre-activation step is critical. Allowing the active ester to form completely before introducing the bulky amine maximizes the conversion rate.
Amine Introduction: Add N-(thiophen-3-ylmethyl)cyclopentanamine (1.0 equiv, 18.1 mg, 0.10 mmol) to the pre-activated mixture. Stir at 40°C for 4–6 hours.
Self-Validating Reaction Monitoring: Before proceeding to workup, withdraw a 5 µL aliquot, dilute in 1 mL Methanol, and analyze via LCMS.
Validation Check: The protocol is self-validating when the extracted ion chromatogram (EIC) shows the complete disappearance of the amine precursor peak at m/z 182.1 [M+H]+ and the appearance of the target amide mass. If m/z 182.1 persists >10% relative abundance, re-treat with 0.5 equiv of pre-activated acid.
Quench and Extraction: Quench the reaction with 5% aqueous NaHCO3 (2 mL). Extract with Ethyl Acetate (3 x 2 mL). Wash the combined organic layers with 10% aqueous Citric Acid (2 mL) to remove any trace unreacted amine, followed by brine (2 mL).
Drying and Purification: Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product via Preparative HPLC (C18 column, Water/Acetonitrile gradient with 0.1% TFA).
Application Note: Catalytic Strategies for the Efficient Synthesis of N-(thiophen-3-ylmethyl)cyclopentanamine
Executive Summary & The Sulfur Poisoning Challenge The synthesis of N-(thiophen-3-ylmethyl)cyclopentanamine—a valuable secondary amine pharmacophore in drug development—is most efficiently achieved via the reductive amin...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & The Sulfur Poisoning Challenge
The synthesis of N-(thiophen-3-ylmethyl)cyclopentanamine—a valuable secondary amine pharmacophore in drug development—is most efficiently achieved via the reductive amination of thiophene-3-carboxaldehyde with cyclopentanamine. However, as a Senior Application Scientist, I frequently see this seemingly straightforward transformation fail in scale-up environments due to a critical oversight: catalyst sulfur poisoning .
Traditional noble metal catalysts (e.g., Pd/C, Pt/C, and standard Ru nanoparticles) suffer from severe, irreversible deactivation when exposed to organosulfur compounds. The lone electron pairs on the sulfur atom of the thiophene ring strongly coordinate to the active metal sites, blocking substrate adsorption and halting the catalytic cycle[1]. To achieve an efficient, high-yielding, and reproducible synthesis, researchers must pivot to specialized, sulfur-tolerant catalytic systems.
This guide details the mechanistic rationale and step-by-step self-validating protocols for synthesizing this target molecule using state-of-the-art catalytic approaches.
Mechanistic Pathway
The reductive amination proceeds via a two-step cascade. First, the nucleophilic attack of cyclopentanamine on the aldehyde yields a hemiaminal, which rapidly dehydrates to form an imine intermediate. Second, the chemoselective reduction of the C=N bond yields the target secondary amine. The critical challenge lies in executing the final hydride transfer without the catalyst succumbing to sulfur coordination.
Fig 1. Mechanistic pathway for the reductive amination of thiophene-3-carboxaldehyde.
Evaluation of Sulfur-Tolerant Catalysts
To bypass sulfur poisoning, we evaluate three distinct, field-proven catalytic paradigms.
Recent breakthroughs, such as those published in , demonstrate that alloying ruthenium with phosphorus to form carbon-supported ruthenium phosphide (Ru2P/C) yields a highly active and sulfur-tolerant catalyst[1].
Causality: The incorporation of phosphorus modifies the electronic structure of the ruthenium nanoparticles. This electron transfer from Ru to P decreases the electron density on the metal, weakening the Ru–S back-bonding interaction. This prevents the thiophene ring from irreversibly coordinating to the active sites, allowing the catalyst to efficiently activate H₂ at ambient pressure (1 bar)[1].
An alternative transition-metal strategy involves the use of well-defined diamino molybdenum sulfide clusters, as detailed in [2].
Causality: The[Mo₃S₄Cl₃(dmen)₃]⁺ cluster features a cuboidal, inherently sulfur-rich core. Because the active catalytic site is already saturated with sulfur ligands, it is immune to further coordination and poisoning by the thiophene substrate. This allows for highly chemoselective reductive amination, though it typically requires elevated H₂ pressures[2].
To completely circumvent metal poisoning, a metal-free organocatalytic transfer hydrogenation can be employed, utilizing thiourea and a Hantzsch ester, as described in [3].
Causality: Thiourea acts as a dual hydrogen-bond donor, selectively binding to and lowering the lowest unoccupied molecular orbital (LUMO) of the imine intermediate. This activation facilitates a direct hydride transfer from the Hantzsch ester. By removing transition metals entirely, the sulfur atom of the thiophene ring becomes a non-factor[3].
Quantitative Catalyst Comparison
Catalyst System
Reductant Source
Reaction Conditions
Sulfur Tolerance Mechanism
Typical Yield
Ru₂P/C (5 mol%)
H₂ gas (1 bar)
60 °C, MeOH, 12 h
Electronic modification (Ru-P) weakens Ru-S bond
>90%
Mo₃S₄ Clusters
H₂ gas (20-50 bar)
70 °C, THF, 24 h
Inherently sulfur-rich core prevents further poisoning
Given its high atom economy, ease of product isolation, and scalability, the Ru₂P/C heterogeneous system is the recommended protocol for pilot-scale synthesis.
Fig 2. Step-by-step experimental workflow for the Ru2P/C catalyzed reductive amination.
Step-by-Step Methodology
Imine Pre-formation: In an oven-dried Schlenk flask, dissolve thiophene-3-carboxaldehyde (10.0 mmol, 1.0 equiv) and cyclopentanamine (10.5 mmol, 1.05 equiv) in anhydrous methanol (20 mL).
Causality: A slight stoichiometric excess of the amine drives the condensation equilibrium forward. Methanol is chosen as it stabilizes the imine intermediate and exhibits excellent H₂ gas solubility during the reduction phase.
Catalyst Introduction: Add Ru₂P/C (5 mol% Ru) to the reaction mixture.
Causality: The heterogeneous nature of Ru₂P/C allows for simple physical separation later, while the phosphide alloying completely mitigates thiophene-induced deactivation[1].
Hydrogenation: Purge the vessel with N₂ (3 cycles), then backfill with H₂ gas via a balloon (1 bar). Stir vigorously (800 rpm) at 60 °C for 12 hours.
Causality: Vigorous stirring maximizes the gas-liquid-solid interfacial area, ensuring efficient H₂ mass transfer to the catalyst surface. 1 bar is sufficient due to the exceptional activity of the Ru₂P/C catalyst.
Filtration & Recovery: Cool the mixture to room temperature and filter it through a short pad of Celite, washing the filter cake with ethyl acetate (3 × 10 mL).
Causality: Filtration ensures the solid Ru₂P/C catalyst is quantitatively removed from the soluble amine product.
Isolation: Concentrate the filtrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc with 1% Et₃N) to afford pure N-(thiophen-3-ylmethyl)cyclopentanamine.
The Self-Validating System
A protocol is only as reliable as its internal validation mechanisms. This workflow is designed to be self-validating through two critical checkpoints:
In-Process Mass Balance (Monitoring): The stoichiometric conversion of the imine intermediate to the secondary amine must be tracked via GC-MS at the 6-hour mark. A stalled reaction (persistence of the imine mass) immediately flags a failure in H₂ mass transfer or unexpected oxygen ingress (catalyst oxidation), allowing for real-time correction before downstream processing.
Catalyst Recovery Metrics: The heterogeneous Ru₂P/C catalyst must be quantitatively recovered after filtration. Weighing the dried, recovered catalyst provides a direct metric of leaching; a loss of >5% mass indicates potential metal leaching into the product, triggering the immediate need for ICP-MS analysis of the final amine batch.
References
Highly Active and Sulfur-Tolerant Ruthenium Phosphide Catalyst for Efficient Reductive Amination of Carbonyl Compounds
Source: ACS Catalysis, 2024, 14, 5, 3234–3243.
URL:[Link]
Selective reductive amination of aldehydes from nitro compounds catalyzed by molybdenum sulfide clusters
Source: Green Chemistry, 2017, 19, 3764-3768.
URL:[Link]
In vitro assay protocols utilizing N-(thiophen-3-ylmethyl)cyclopentanamine derivatives
In Vitro Assay Protocols for N-(Thiophen-3-ylmethyl)cyclopentanamine Derivatives: Evaluating Target Engagement and Metabolic Liability Introduction & Scientific Rationale The N-(thiophen-3-ylmethyl)cyclopentanamine scaff...
Author: BenchChem Technical Support Team. Date: April 2026
In Vitro Assay Protocols for N-(Thiophen-3-ylmethyl)cyclopentanamine Derivatives: Evaluating Target Engagement and Metabolic Liability
Introduction & Scientific Rationale
The N-(thiophen-3-ylmethyl)cyclopentanamine scaffold is a highly versatile secondary amine building block utilized extensively in modern drug discovery. The structural logic behind this scaffold is twofold: the cyclopentyl ring provides a conformationally restricted aliphatic core that precisely orients the molecule within target binding pockets, while the thiophene ring serves as a lipophilic bioisostere for phenyl groups, enhancing membrane permeability and target affinity[1].
Derivatives of this scaffold are prominently featured in the development of next-generation antiviral agents, specifically as core motifs for HIV-1 Integrase Strand Transfer Inhibitors (INSTIs)[1]. However, the inclusion of a thiophene moiety introduces a well-documented metabolic liability. Cytochrome P450 (CYP450) enzymes can oxidize the thiophene ring into highly reactive electrophilic species, such as thiophene S-oxides and epoxides, which can covalently bind to hepatic proteins and cause idiosyncratic drug toxicity[2][3].
To rigorously evaluate these derivatives, a dual-pronged in vitro testing strategy is required. The protocols below detail a self-validating system to confirm primary pharmacodynamic efficacy (HIV-1 Integrase inhibition) and assess pharmacokinetic safety (Liver microsomal stability and bioactivation).
Protocol 1: HIV-1 Integrase Strand Transfer Assay
Causality & Experimental Design:
HIV-1 integrase catalyzes the insertion of viral DNA into the host genome via a two-step process: 3'-processing and strand transfer[4]. To strictly isolate the strand transfer step—the primary target of modern INSTIs[5][6]—this cell-free assay utilizes a pre-processed viral donor DNA (mimicking the viral Long Terminal Repeat, LTR) immobilized on a microplate. Recombinant integrase is allowed to bind this donor DNA before the introduction of the inhibitor and a labeled target DNA. This sequence ensures the assay strictly measures the inhibition of the strand transfer event, preventing confounding effects from 3'-processing inhibition[7][8].
Self-Validating Elements:
Positive Control: Dolutegravir or Raltegravir (clinically validated INSTIs)[5].
Negative Control: Vehicle (1% DMSO) lacking the inhibitor.
Assay Robustness: Z'-factor calculation is mandatory; a Z' > 0.6 validates the dynamic range and signal-to-noise ratio[9].
Step-by-Step Methodology
Plate Preparation: Coat a 96-well streptavidin microplate with 50 nM of biotinylated double-stranded HIV-1 LTR U5 donor DNA (DS DNA) in a coating buffer (PBS with 0.1% Tween-20). Incubate for 1 hour at room temperature, then wash three times to remove unbound DNA[6][10].
Enzyme Assembly: Add 100 nM of purified recombinant HIV-1 integrase (expressed with a hexahistidine tag and purified via Ni2+ chromatography[7]) in assay buffer (25 mM HEPES pH 7.4, 10 mM MgCl₂, 1 mM DTT). Incubate for 30 minutes at 37°C to form the active Integrase-DNA complex[5].
Inhibitor Addition: Wash the plate to remove unbound integrase. Add the N-(thiophen-3-ylmethyl)cyclopentanamine derivatives at varying gradient concentrations (e.g., 0.1 nM to 10 μM, maintaining a 1% DMSO final concentration). Pre-incubate for 30 minutes at 37°C[5][6].
Strand Transfer Reaction: Initiate the reaction by adding 50 nM of digoxigenin-labeled target DNA. Incubate for 30 to 60 minutes at 37°C[7][9].
Detection: Wash the plate extensively. Add an anti-digoxigenin-HRP conjugate followed by a TMB peroxidase substrate. Incubate for 10 minutes at room temperature, quench, and read absorbance at 450 nm[5].
Workflow of the in vitro HIV-1 Integrase Strand Transfer Assay.
Causality & Experimental Design:
Because the thiophene ring is a structural alert, CYP450 enzymes (particularly CYP2C19, CYP2B6, and CYP3A4) can catalyze its oxidation into reactive S-oxides or epoxides[2][11][12]. To predict in vivo hepatic clearance and assess the metabolic half-life (
t1/2
) of the scaffold, compounds are incubated with Human Liver Microsomes (HLM) supplemented with an NADPH regenerating system. The reaction is quenched at specific time intervals, and parent compound depletion is tracked via LC-MS/MS[13][14].
Self-Validating Elements:
Positive Control for Metabolism: Verapamil or Testosterone (rapidly cleared compounds)[15].
Negative Control: Incubation without NADPH to differentiate enzymatic degradation from chemical instability[13].
Internal Standard (IS): A stable isotope-labeled analog added during the quench step to normalize LC-MS/MS ionization variance and extraction recovery[13][16].
Step-by-Step Methodology
Preparation of Reaction Mixture: In a 96-well plate, prepare a mixture containing 100 mM potassium phosphate buffer (pH 7.4), 3.3 mM MgCl₂, and 0.5 mg/mL pooled Human Liver Microsomes[13][14].
Compound Addition: Add the test derivative to achieve a final concentration of 1 μM. Ensure the final organic solvent concentration remains <1% to prevent CYP inhibition[13][16]. Pre-incubate the plate at 37°C for 5 minutes.
Reaction Initiation: Start the metabolic reaction by adding the NADPH regenerating system (final concentration 1 mM NADPH) to all wells except the negative control wells[13][17].
Time-Course Sampling: At predefined time points (0, 5, 15, 30, and 60 minutes), extract a 30 μL aliquot from the reaction mixture[13][17].
Quenching & Extraction: Immediately transfer the aliquot into 120 μL of ice-cold acetonitrile spiked with the Internal Standard (e.g., 200 nM) to precipitate proteins and halt enzymatic activity[13][16].
Analysis: Centrifuge the quenched samples at 14,000 rpm for 10 minutes at 4°C[17]. Transfer the supernatant and analyze the remaining parent compound using UPLC-MS/MS[13][14]. Calculate the elimination rate constant (
k
), half-life (
t1/2
), and intrinsic clearance (
CLint
) using linear regression of the ln(remaining percentage) versus time curve[13][16].
CYP450-mediated bioactivation of thiophene rings into reactive metabolites.
Quantitative Data Summary: HLM Pharmacokinetics
Compound
Species
t1/2
(min)
CLint
(μL/min/mg)
Remaining at 60 min (%)
Derivative A
Human
45.2
30.6
38.5%
Derivative B
Human
22.1
62.7
15.2%
Verapamil (Control)
Human
15.4
89.9
<5.0%
References
US10927129B2 - N-[(2,4-difluorophenyl)methyl]-6-hydroxy-3-methyl-5,7-dioxo-2,3,5,7,11,11a-hexahydro[1,3] oxazolo[3,2-a]pyrido[1,2-d]pyrazine-8-carboxamide having HIV integrase inhibitory activity. Google Patents.
Protocol for Generating Raltegravir-Resistant HIV-1 Strains In Vitro. BenchChem.
A novel high-throughput format assay for HIV-1 integrase strand transfer reaction using magnetic beads. Acta Pharmacologica Sinica (NIH).
Anti-HIV-1 Activity of the Integrase Strand Transfer Inhibitor ACC017. Viruses (NIH).
Resistant HIV Integrase (IN) Strand Transfer Reaction by the Novel INI S/GSK1349572. NATAP.
Preclinical Profile of BI 224436, a Novel HIV-1 Non-Catalytic-Site Integrase Inhibitor. Antimicrobial Agents and Chemotherapy (NIH).
Peptides Derived from HIV-1 Integrase that Bind Rev Stimulate Viral Genome Integration. PLOS One.
Microsomal stability assay for human and mouse liver microsomes. ResearchGate.
Cytochrome P450-Mediated Metabolic Stability Assay in Liver Microsomes. Springer Protocols.
Preclinical Pharmacokinetics, Tissue Distribution and in vitro Metabolism of FHND6091. Drug Design, Development and Therapy (NIH).
In vitro test methods for metabolite identification: A review. Asian Journal of Pharmacy and Pharmacology (SciSpace).
Characterization of Novel Dihydrothienopyridinium and Thienopyridinium Metabolites of Ticlopidine In Vitro. Drug Metabolism and Disposition (DOI).
Comparison of In Vitro Metabolism of Ticlopidine by Human Cytochrome P450 2B6 and 2B4. Drug Metabolism and Disposition (NIH).
Benzimidazole Analogs as Potent Hypoxia Inducible Factor Inhibitors. Anticancer Research.
Bioactivation Potential of Thiophene-Containing Drugs. Chemical Research in Toxicology (ACS).
Monooxygenase- and Dioxygenase-Catalyzed Oxidative Dearomatization of Thiophenes by Sulfoxidation, cis-Dihydroxylation and Epoxidation. MDPI.
Application Note: Advanced Flash Chromatography Purification Strategies for N-(Thiophen-3-ylmethyl)cyclopentanamine
Introduction & Chemical Context The synthesis of secondary amines, such as N-(thiophen-3-ylmethyl)cyclopentanamine , is frequently achieved via the reductive amination of thiophene-3-carboxaldehyde with cyclopentanamine....
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Chemical Context
The synthesis of secondary amines, such as N-(thiophen-3-ylmethyl)cyclopentanamine , is frequently achieved via the reductive amination of thiophene-3-carboxaldehyde with cyclopentanamine. While the synthetic pathway is highly robust, the downstream purification of the resulting secondary amine presents a significant chromatographic challenge.
N-(thiophen-3-ylmethyl)cyclopentanamine is a basic, lipophilic oil (pKa ~9.5–10.0). When subjected to standard normal-phase flash chromatography, basic organic amines exhibit poor peak shape, severe streaking, and low recovery. This application note details the mechanistic causes of these purification failures and provides field-proven, self-validating protocols to isolate the target compound with >98% purity.
The fundamental challenge in purifying secondary amines on standard bare silica gel lies in Brønsted acid-base interactions . Standard chromatographic silica is populated with surface silanol groups (-SiOH) that are weakly acidic (pKa ~4.5–5.0). When a basic secondary amine is introduced, an ionic interaction occurs between the protonated amine and the deprotonated silanol surface. This strong electrostatic affinity leads to broad, tailing peaks and irreversible binding to the stationary phase 1.
To circumvent this, two primary strategies are employed:
Mobile Phase Modification (Sacrificial Base): The addition of a competing amine, such as 1% Triethylamine (TEA), to the mobile phase neutralizes the acidic silanols, allowing the target amine to elute. However, this method requires tedious post-purification removal of the modifier 2.
Stationary Phase Modification (Amine-Functionalized Silica): The optimal approach utilizes aminopropyl-bonded silica. The immobilized amino groups provide a basic surface (pKa ~9.8) that repels the basic analyte. This masks the silanols and minimizes strong amine-silica interactions, enabling purification with neutral, volatile solvent systems like Hexane/Ethyl Acetate 3.
Chromatographic Decision Workflow
Workflow for selecting the optimal flash chromatography method for secondary amine purification.
Quantitative Method Comparison
To guide experimental design, the following table summarizes the expected outcomes of the three primary purification strategies applied to N-(thiophen-3-ylmethyl)cyclopentanamine.
Purification Method
Stationary Phase
Mobile Phase
Avg. Yield (%)
Purity (%)
Causality / Operational Impact
Method A (Optimal)
Amine-Functionalized Silica
Hexane / EtOAc (Neutral)
85–95%
>98%
Basic surface repels the amine, yielding sharp peaks. No modifier required, simplifying solvent evaporation 4.
Method B (Alternative)
Bare Silica (Acidic)
Hexane / EtOAc + 1% TEA
70–80%
>95%
TEA acts as a sacrificial base to block silanols. Lower yield due to minor irreversible binding; requires post-run TEA removal.
Method C (Specialized)
C18 Reversed-Phase
H₂O / MeCN + 0.1% NH₄OH
80–90%
>99%
High pH increases amine hydrophobicity, improving retention. Excellent for highly polar impurities, but requires aqueous lyophilization.
This protocol utilizes an amine-functionalized column (e.g., Biotage KP-NH or Teledyne RediSep Amine) to prevent acid-base interactions without the need for mobile phase modifiers 5.
Method Development: Spot the crude mixture on an NH₂-modified TLC plate. Develop using 15% EtOAc in Hexane. Calculate the 1/Rf value to determine the required bed volumes for isocratic elution.
Sample Preparation (Dry Loading): Because N-(thiophen-3-ylmethyl)cyclopentanamine is a viscous oil, liquid loading directly onto the column head will cause severe band broadening. Dissolve the crude oil in minimal dichloromethane (DCM). Add neutral alumina or Celite (1:3 ratio to crude mass). Evaporate the DCM under reduced pressure to yield a free-flowing powder.
Column Equilibration: Equilibrate the amine-functionalized flash column with 100% Hexane for 3–5 column volumes (CV).
Elution Profile: Run a shallow linear gradient from 0% to 30% EtOAc in Hexane over 15 CV. Causality: The basic stationary phase repels the secondary amine, causing it to elute much earlier than it would on bare silica. A shallow gradient prevents co-elution with non-polar impurities like unreacted thiophene-3-carboxaldehyde.
Fraction Collection: Monitor UV absorbance at 230 nm and 254 nm (detecting the thiophene chromophore).
Protocol B: Triethylamine-Modified Bare Silica (Alternative)
If amine-functionalized columns are unavailable, standard silica can be deactivated using TEA.
Solvent Preparation: Prepare Mobile Phase A (Hexane + 1% v/v TEA) and Mobile Phase B (EtOAc + 1% v/v TEA).
Critical Equilibration: Flush the bare silica column with at least 5 CV of Mobile Phase A. Causality: The column must be pre-saturated with TEA to occupy all acidic silanol sites. Failure to do so will result in the initial product bands streaking as they irreversibly bind to un-neutralized active sites.
Elution: Load the sample and run a gradient of 0% to 50% Mobile Phase B over 20 CV.
Post-Purification: Pool the product fractions. To remove residual TEA, wash the combined organic layers with water, or evaporate under high vacuum (rotary evaporator at 40°C) for an extended period until the distinct amine odor dissipates.
To guarantee that the isolated fraction is strictly the desired secondary amine and not a co-eluting impurity, the protocol incorporates a two-tier self-validating system:
Chemical Validation (Ninhydrin Staining): Standard UV detection cannot differentiate between the primary amine starting material, the secondary amine product, and tertiary over-alkylated impurities (e.g., N,N-bis(thiophen-3-ylmethyl)cyclopentanamine). Spot the collected fractions on a TLC plate and dip in Ninhydrin stain, followed by heating to 120°C. Causality: Ninhydrin reacts specifically with primary amines (yielding a dark purple/blue spot) and secondary amines (yielding a distinct pink/red spot). Tertiary amines do not react and remain invisible, instantly validating the absence of over-alkylated byproducts.
Mass Validation (LC-MS): N-(thiophen-3-ylmethyl)cyclopentanamine has a chemical formula of C₁₀H₁₅NS and a precise molecular weight of 181.3 g/mol . Perform a direct injection ESI+ LC-MS on the pooled fractions. The protocol is validated upon the observation of a dominant [M+H]⁺ peak at m/z 182.1 .
References
Benchchem. "Application Note: Purification of (Cyclobutylmethyl)(methyl)
Biotage.
Biotage. "Is there an easy way to purify organic amines?"
Comprehensive Application Note: Synthesis of N-(Thiophen-3-ylmethyl)cyclopentanamine Hydrochloride
Target Audience: Researchers, synthetic chemists, and drug development professionals. Introduction & Strategic Design Secondary amines featuring heteroaromatic rings (such as thiophene) and cycloalkyl groups (such as cyc...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, synthetic chemists, and drug development professionals.
Introduction & Strategic Design
Secondary amines featuring heteroaromatic rings (such as thiophene) and cycloalkyl groups (such as cyclopentyl) are highly valued building blocks in medicinal chemistry. They frequently serve as pharmacophores in GPCR ligands and kinase inhibitors due to their favorable physicochemical properties and diverse binding vectors.
The most efficient method for synthesizing N-(thiophen-3-ylmethyl)cyclopentanamine is a one-pot direct reductive amination, followed by isolation as a hydrochloride salt. This application note details a self-validating, highly chemoselective protocol designed for scale-up and pharmaceutical development.
Mechanistic Rationale (Causality in Reagent Selection)
Reductive Amination via STAB: We utilize Sodium Triacetoxyborohydride (STAB,
NaBH(OAc)3
) as the hydride source. Unlike sodium borohydride (
NaBH4
), which aggressively reduces aldehydes, STAB is sterically hindered and electron-deficient due to its three acetoxy ligands. This allows for a "direct" reductive amination[1]. Thiophene-3-carboxaldehyde and cyclopentanamine condense to form an electrophilic imine intermediate in situ. STAB selectively reduces this imine over the starting aldehyde, preventing the formation of thiophen-3-ylmethanol as an unwanted byproduct[1]. 1,2-Dichloroethane (DCE) is selected as the solvent because it provides optimal reaction kinetics for STAB-mediated reductions[1].
Hydrochloride Salt Formation: Free base secondary amines are often viscous oils that are prone to atmospheric oxidation. Conversion to the hydrochloride salt yields a highly pure, stable crystalline solid with enhanced aqueous solubility for biological assays. Crucially, this protocol utilizes anhydrous HCl in dioxane and precipitates the salt in diethyl ether. We deliberately avoid using methanolic or ethanolic HCl, as the reaction between alcohols and hydrogen chloride generates alkyl chlorides (e.g., methyl chloride), which are highly regulated genotoxic impurities (GTIs) in drug development[2].
Quantitative Data & Stoichiometry
The following table outlines the stoichiometric requirements for a standard 10.0 mmol scale synthesis.
Reagent / Compound
Role
MW ( g/mol )
Equivalents
Amount
Thiophene-3-carboxaldehyde
Electrophile
112.15
1.00
1.12 g (10.0 mmol)
Cyclopentanamine
Nucleophile
85.15
1.05
0.89 g (10.5 mmol)
Sodium Triacetoxyborohydride
Reducing Agent
211.94
1.40
2.97 g (14.0 mmol)
1,2-Dichloroethane (DCE)
Solvent
98.96
N/A
30 mL
4.0 M HCl in Dioxane
Acidifying Agent
36.46
1.50
3.75 mL (15.0 mmol)
N-(Thiophen-3-ylmethyl)cyclopentanamine
Free Base Product
181.30
N/A
Expected: ~1.6 g
Target Hydrochloride Salt
Final Product
217.76
N/A
Expected: ~1.9 g
Experimental Workflow
Workflow for the reductive amination and salt precipitation of the target compound.
Step-by-Step Experimental Protocol
Phase 1: One-Pot Reductive Amination
Reaction Setup: Charge an oven-dried 100 mL round-bottom flask with a magnetic stir bar. Purge the flask with nitrogen to establish an inert atmosphere.
Reagent Addition: Add thiophene-3-carboxaldehyde (1.12 g, 10.0 mmol) and anhydrous 1,2-dichloroethane (DCE, 30 mL) to the flask.
Causality: A slight 0.05 equivalent excess of the amine is used to drive the condensation equilibrium forward, ensuring complete consumption of the aldehyde and preventing competitive reduction of the starting material[1].
Incubation: Stir the mixture at room temperature (
20−25∘C
) for 30 minutes to allow the imine intermediate to fully form.
Reduction: Carefully add sodium triacetoxyborohydride (2.97 g, 14.0 mmol) in three equal portions over 10 minutes.
Causality: Portion-wise addition controls the mild exotherm associated with hydride transfer and prevents localized depletion of the reagent.
Monitoring: Stir the opaque suspension at room temperature for 4–6 hours. The reaction is self-validating; complete consumption of the aldehyde can be confirmed via Thin Layer Chromatography (TLC) using 10% Methanol in Dichloromethane (UV active).
Phase 2: Workup and Free Base Isolation
Quenching: Cool the flask in an ice bath and slowly add saturated aqueous sodium bicarbonate (
NaHCO3
, 20 mL) until gas evolution ceases.
Causality: The basic quench neutralizes residual STAB and acetic acid byproducts. Crucially, it deprotonates the newly formed secondary amine, ensuring it partitions entirely into the organic phase as a free base.
Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (DCM,
3×20 mL
).
Drying & Concentration: Combine the organic layers, wash with brine (30 mL), and dry over anhydrous sodium sulfate (
Na2SO4
). Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude N-(thiophen-3-ylmethyl)cyclopentanamine will appear as a pale yellow, viscous oil.
Phase 3: Hydrochloride Salt Formation
Dissolution: Dissolve the crude free base oil in anhydrous diethyl ether (20 mL) in a clean 50 mL Erlenmeyer flask.
Causality: Diethyl ether is chosen because the free base is highly soluble in it, whereas the resulting amine hydrochloride salt is entirely insoluble, creating a strong thermodynamic driving force for crystallization.
Acidification: Cool the solution to
0∘C
using an ice bath. While stirring vigorously, add 4.0 M HCl in dioxane (3.75 mL, 15.0 mmol) dropwise over 5 minutes.
Causality: A white precipitate will form immediately. Maintaining the temperature at
0∘C
controls the exothermic protonation and maximizes the yield of the crystal lattice[2].
Isolation: Continue stirring at
0∘C
for 30 minutes to ensure complete precipitation. Collect the solid precipitate by vacuum filtration using a Büchner funnel.
Washing & Drying: Wash the filter cake with ice-cold anhydrous diethyl ether (
2×10 mL
) to remove any unreacted starting materials or non-polar impurities. Dry the white solid under high vacuum at
40∘C
for 12 hours to afford pure N-(thiophen-3-ylmethyl)cyclopentanamine hydrochloride.
References
Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. Journal of Organic Chemistry, 61(11), 3849-3862.
URL: [Link]
Callis, C. M., et al. (2009). Controlling the Genotoxins Ethyl Chloride and Methyl Chloride Formed During the Preparation of Amine Hydrochloride Salts from Solutions of Ethanol and Methanol. Organic Process Research & Development, 13(3), 617-621.
URL: [Link]
Technical Support Center: Solubilization Strategies for N-(thiophen-3-ylmethyl)cyclopentanamine
Welcome to the Technical Support Center. This guide is engineered for researchers, formulators, and drug development professionals facing solubility bottlenecks with N-(thiophen-3-ylmethyl)cyclopentanamine .
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. This guide is engineered for researchers, formulators, and drug development professionals facing solubility bottlenecks with N-(thiophen-3-ylmethyl)cyclopentanamine .
As a secondary amine featuring both a highly lipophilic cyclopentyl ring and a polarizable thiophene heterocycle, this compound exhibits classic "brick dust" and "grease" characteristics in its free base form. Its high lipophilicity and basic nitrogen dictate its physicochemical behavior, primarily resulting in poor aqueous solubility. This guide provides field-proven, causality-driven troubleshooting protocols to overcome these challenges.
Part 1: Diagnostic FAQ & Causality Analysis
Q1: Why does N-(thiophen-3-ylmethyl)cyclopentanamine precipitate in standard aqueous buffers at physiological pH (7.4)?A1: The compound is a secondary amine. Neutral amines rely primarily on weak hydrogen bonding and dipole-dipole forces, which are insufficient to overcome the hydrophobic hydration penalty of the cyclopentyl and thiophene groups[1]. While the amine has a typical pKa around 9.0–10.0 and should be largely ionized at pH 7.4, the extreme lipophilicity of the adjacent rings can override the solvation energy of the protonated amine. Additionally, the protonated amine may form insoluble complexes with common buffer anions (like phosphates), leading to precipitation.
Q2: I attempted to form a standard Hydrochloride (HCl) salt to improve solubility, but the results were underwhelming. Why?A2: Solubility is a thermodynamic balance between crystal lattice energy and solvation enthalpy. The chloride ion is small and highly electronegative, which can lead to a tightly packed, high-energy crystal lattice when paired with the bulky N-(thiophen-3-ylmethyl)cyclopentanamine cation. This high lattice energy actively opposes dissolution. Switching to a larger, less symmetric counterion like methanesulfonate (mesylate) disrupts crystal packing. Mesylate salts consistently demonstrate superior solubility profiles for bulky amines, sometimes increasing dissolution rates by up to 200-fold compared to the free base[2].
Q3: How do I choose between salt formation and cyclodextrin complexation for this specific scaffold?A3: Your decision must be driven by the target pH and administration route. Salt formation is the definitive first-line approach for basic amines[3]. However, if your downstream biological assay or formulation requires a strictly neutral pH where the free base inevitably precipitates, or if the drug must be kept in a liquid state without acidic counterions, cyclodextrin complexation is the preferred alternative. Cyclodextrins physically mask the hydrophobic thiophene and cyclopentyl moieties from the aqueous environment without altering the bulk pH[4].
Part 2: Experimental Workflows & Self-Validating Protocols
Protocol A: Mesylate Salt Formation
Because amines react with acids to form salts with strong ion-dipole interactions[1], converting the free base to a mesylate salt is highly effective.
Step-by-Step Methodology:
Dissolution: Dissolve 1.0 molar equivalent of N-(thiophen-3-ylmethyl)cyclopentanamine free base in a minimal volume of a volatile, water-miscible organic solvent (e.g., anhydrous ethanol or acetone).
Acid Addition: Slowly add 1.05 molar equivalents of methanesulfonic acid dropwise under continuous magnetic stirring at room temperature.
Reaction: Allow the mixture to stir for 2 hours to ensure complete protonation and salt formation.
Isolation: Evaporate the solvent under reduced pressure (rotary evaporation) to induce crystallization of the mesylate salt.
Self-Validation Check: Perform Differential Scanning Calorimetry (DSC). A distinct shift in the melting point compared to the free base confirms successful salt formation. Dissolve the resulting powder in deionized water; a successful mesylate salt will yield a clear solution at concentrations where the free base previously crashed out.
Cyclodextrins feature a hydrophilic exterior and a hydrophobic cavity. The 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) derivative is utilized here because its aqueous solubility exceeds 1200 mg/mL, vastly outperforming native β-CD (18.5 mg/mL)[5]. The thiophene ring's polarizability and the cyclopentyl group's lipophilicity provide a strong thermodynamic drive to displace high-enthalpy water molecules from the CD cavity[6].
Step-by-Step Methodology:
Host Preparation: Prepare a 10% to 20% (w/v) solution of HP-β-CD in purified water or your target buffer.
Guest Addition: Add an excess amount of N-(thiophen-3-ylmethyl)cyclopentanamine (beyond its saturation limit) to the HP-β-CD solution.
Equilibration: Agitate the suspension on an orbital shaker at 25°C for 48 hours. This extended time is critical to reach thermodynamic equilibrium for the guest-host inclusion[7].
Filtration: Filter the suspension through a 0.45 µm PTFE syringe filter to remove any uncomplexed, solid drug.
Self-Validation Check: Construct an AL-type phase solubility diagram by measuring drug concentration (via HPLC/UV) across a gradient of HP-β-CD concentrations. A linear increase in dissolved drug confirms a 1:1 stoichiometric inclusion complex[7].
Caption: Step-by-step workflow for cyclodextrin inclusion complexation and validation.
Part 3: Quantitative Data & Formulation Selection
To expedite your formulation design, the following table summarizes the expected performance of various solubility enhancement techniques applied to lipophilic secondary amines like N-(thiophen-3-ylmethyl)cyclopentanamine.
Enhancement Technique
Reagents / Excipients
Mechanism of Action
Expected Solubility Gain
Best Use Case
Salt Formation
Methanesulfonic acid, HCl
Ionization of the secondary amine, increasing ion-dipole interactions with water[1].
50x - 200x
Formulations tolerating acidic to slightly acidic environments.
Cyclodextrin Complexation
HP-β-CD, SBE-β-CD
Encapsulation of lipophilic cyclopentyl/thiophene rings into a hydrophilic shell[4].
10x - 50x
Neutral pH formulations, liquid or lyophilized parenterals.
Co-solvency
PEG 400, Propylene Glycol
Reduction of the aqueous dielectric constant to match the API's polarity[8].
5x - 20x
High-concentration stock solutions for in vitro assays.
Nanosuspension
Poloxamer, Tween 80
Particle size reduction increases surface area and saturation solubility[8].
20x - 100x
High-dose oral formulations where dissolution rate is the bottleneck.
Decision Matrix for Formulation Strategy
Use the logical flow below to determine the optimal path for solubilizing your compound based on your specific experimental constraints.
Caption: Decision matrix for selecting a solubility enhancement strategy.
References
Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC - NIH
Source: National Institutes of Health (NIH)
URL:[Link]
Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC
Source: National Institutes of Health (NIH)
URL:[Link]
Recent Trends in Solubility Enhancement Techniques for Poorly Water-Soluble Drugs
Source: International Journal of Scientific Research and Technology
URL:[Link]
Cyclodextrin as a Drug Carrier Increasing Drug Solubility - Touro Scholar
Source: Touro University
URL:[Link]
Basicity and Salt Formation (13.1.1) | OCR A-Level Chemistry Notes
Source: TutorChase
URL:[Link]
Cyclodextrins: Structural, Chemical, and Physical Properties, and Applications - MDPI
Source: MDPI
URL:[Link]
3.5: Chemical Properties of Amines. Bases and Salt Formation.
Source: Chemistry LibreTexts
URL:[Link]
Increase in Solubility of Poorly-Ionizable Pharmaceuticals by Salt Formation: A Case of Agomelatine Sulfonates
Source: ACS Crystal Growth & Design
URL:[Link]
Preventing oxidation of N-(thiophen-3-ylmethyl)cyclopentanamine during long-term storage
This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the best practices for the long-term storage of N-(thiophen-3-ylmethyl)cyclopentanamine to prevent oxidati...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the best practices for the long-term storage of N-(thiophen-3-ylmethyl)cyclopentanamine to prevent oxidative degradation. The information presented here is synthesized from established chemical principles and industry guidelines to ensure the integrity and stability of your valuable compound.
Here we address common issues and questions regarding the stability and storage of N-(thiophen-3-ylmethyl)cyclopentanamine.
Q1: I've noticed a discoloration (e.g., yellowing or browning) in my sample of N-(thiophen-3-ylmethyl)cyclopentanamine after several months of storage. What is the likely cause?
A1: Discoloration is a common indicator of chemical degradation, most frequently due to oxidation. N-(thiophen-3-ylmethyl)cyclopentanamine has two primary moieties susceptible to oxidation: the secondary amine and the thiophene ring.
Secondary Amine Oxidation: The lone pair of electrons on the nitrogen atom of the secondary amine can be targeted by atmospheric oxygen. This can lead to the formation of various oxidation products, including hydroxylamines and nitrones, which are often colored impurities.[1][2] The oxidation of secondary amines can be a complex process, potentially leading to a mixture of degradation products.[3]
Thiophene Ring Oxidation: While the thiophene ring is considered aromatic and relatively stable, it is not immune to oxidation, especially over long periods or under suboptimal storage conditions.[4] Oxidation can occur at the sulfur atom, forming a thiophene S-oxide, or at the carbon-carbon double bonds.[4][5][6] These oxidized species can be reactive and may lead to further degradation or polymerization, contributing to discoloration.[4]
Q2: My compound is stored in a standard screw-cap vial at room temperature. Is this adequate for long-term stability?
A2: Room temperature storage in a standard screw-cap vial is not recommended for the long-term preservation of N-(thiophen-3-ylmethyl)cyclopentanamine. Several factors contribute to potential degradation under these conditions:
Oxygen Exposure: Standard screw-cap vials do not provide a hermetic seal, allowing for the continuous ingress of atmospheric oxygen, a key driver of oxidation.[7]
Temperature Effects: Elevated temperatures, even those within a typical laboratory's ambient range (20-25°C), can accelerate the rate of oxidative reactions.[7][8]
Light Exposure: Exposure to light, particularly UV light, can provide the energy to initiate and propagate free-radical oxidation reactions.[9]
Humidity: Amines can be hygroscopic, meaning they absorb moisture from the air.[7] The presence of water can facilitate certain degradation pathways.
For long-term storage, it is crucial to control these environmental variables to maintain the compound's purity and activity.
Q3: What are the ideal storage conditions to prevent the oxidation of N-(thiophen-3-ylmethyl)cyclopentanamine?
A3: To ensure the long-term stability of N-(thiophen-3-ylmethyl)cyclopentanamine, the following storage conditions are recommended, in line with general principles for storing sensitive organic compounds and pharmaceutical substances.[10][11][12][13][14]
Parameter
Recommendation
Rationale
Temperature
-20°C or lower (e.g., -80°C)
Significantly slows down the rate of chemical reactions, including oxidation.[10][15]
Protects from light and provides a superior seal against moisture and oxygen ingress.[7][9]
Humidity
Dry environment
Minimizes the presence of water, which can participate in degradation reactions.[7]
Q4: I do not have access to an inert gas line. Are there alternative methods to minimize oxidation?
A4: While inert gas blanketing is the gold standard, there are alternative strategies you can employ:
Use of Antioxidants: The addition of a small amount of a suitable antioxidant can help to scavenge free radicals and inhibit oxidative processes.[21][22][23] Common choices for amine-containing compounds include butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA). However, the compatibility and potential for interaction with your downstream applications must be carefully considered.
Vacuum Sealing: If you have access to a vacuum line and appropriate ampules, sealing the compound under vacuum can effectively remove the majority of oxygen.
Small Volume Aliquots: Store the compound in small, single-use aliquots. This minimizes the exposure of the bulk material to atmospheric oxygen and moisture each time the container is opened.
Q5: How can I assess the purity of my stored N-(thiophen-3-ylmethyl)cyclopentanamine to check for degradation?
A5: Regular analytical assessment is crucial to confirm the stability of your compound. The following techniques are recommended:
High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is an excellent method for quantifying the purity of the main compound and detecting the presence of impurities. A reversed-phase C18 column is often a good starting point.
Liquid Chromatography-Mass Spectrometry (LC-MS): This technique can help to identify the molecular weights of any degradation products, providing valuable clues about the degradation pathways.
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can provide detailed structural information and help to identify and quantify impurities if they are present at sufficient levels.
A comparison of the analytical data from a freshly sourced or synthesized batch with the stored sample will reveal any changes in the purity profile.
Troubleshooting Guide: A Step-by-Step Approach to Preventing Oxidation
This section provides a systematic workflow for ensuring the long-term stability of N-(thiophen-3-ylmethyl)cyclopentanamine.
Experimental Workflow for Optimal Long-Term Storage
Caption: Workflow for optimal storage of N-(thiophen-3-ylmethyl)cyclopentanamine.
Detailed Protocols
Protocol 1: Inert Gas Blanketing for Long-Term Storage
This protocol describes the standard procedure for storing N-(thiophen-3-ylmethyl)cyclopentanamine under an inert atmosphere.
Materials:
N-(thiophen-3-ylmethyl)cyclopentanamine (dried under high vacuum)
Amber glass vials with PTFE-lined screw caps
Source of dry nitrogen or argon gas with a regulator and delivery tube (e.g., a needle)
Freezer (-20°C or -80°C)
Procedure:
Aliquot the Compound: Weigh the desired amount of the dry compound into a pre-labeled amber glass vial. It is best to prepare several small aliquots to avoid repeatedly exposing the bulk material to the atmosphere.
Inert Gas Purge:
Insert a needle connected to the inert gas line into the vial, ensuring the needle tip is just above the compound.
Insert a second, shorter needle into the vial cap to serve as a vent.
Gently flow the inert gas into the vial for 1-2 minutes to displace the air.
Seal the Vial: While maintaining the inert gas flow, remove the vent needle first, followed by the gas inlet needle, and immediately tighten the cap securely.
Storage: Place the sealed vial in a freezer set to -20°C or -80°C.
Record Keeping: Maintain a detailed log of the compound's identity, batch number, storage date, and storage conditions.
Logical Relationship of Degradation Factors
Caption: Factors contributing to the degradation of N-(thiophen-3-ylmethyl)cyclopentanamine.
References
Q1 Scientific. (2016, October 27). ICH Quality Guidelines for Pharmaceutical Stability Storage. Retrieved from [Link]
UPM Pharmaceuticals. A Guide to ICH Stability Storage and Testing for Pharmaceuticals. Retrieved from [Link]
Unknown Author. Oxidation of Secondary and Primary Amines. Retrieved from [Link]
Darwin Chambers. FDA/ICH Pharmaceutical Storage | Stability Rooms & Chambers. Retrieved from [Link]
Linde Gas. Drying, inerting, blanketing & purging. Retrieved from [Link]
Air Products. Packaging, Inerting and Blanketing. Retrieved from [Link]
Stahl, S. S., et al. (2014). Bioinspired Aerobic Oxidation of Secondary Amines and Nitrogen Heterocycles with a Bifunctional Quinone Catalyst. Journal of the American Chemical Society, 136(15), 5531-5534. Retrieved from [Link]
Labworks. (2024, March 13). ICH Stability Guidelines: Ensuring Compliance and Quality in Pharmaceutical Storage Rooms. Retrieved from [Link]
ICH. (2003). Q 1 A (R2) Stability Testing of new Drug Substances and Products. Retrieved from [Link]
INOX Air Products. (2026, March 9). Tank Blanketing: Protecting Product Integrity with Inert Gases. Retrieved from [Link]
Unknown Author. (1966). MECHANISMS OF THE OXIDATION OF ORGANIC AMINES BY OXYGEN AND BY FREE RADICAL OXIDIZING AGENTS. DTIC. Retrieved from [Link]
GENERON. (2020, January 28). Nitrogen Blanketing & Padding for Tanks, Transformers, More. Retrieved from [Link]
Kenche, V. B., et al. (2021). Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. Molecules, 26(11), 3146. Retrieved from [Link]
Diplomata Comercial. Amine Storage Conditions: Essential Guidelines for Safety. Retrieved from [Link]
Guzzetta, F., et al. (2012). RuO4-mediated oxidation of secondary amines 2. imines as main reaction intermediates. Arkivoc, 2012(5), 224-237. Retrieved from [Link]
Poly Processing. (2015, June 11). Tank Blanketing: A Look Into Nitrogen Blankets. Retrieved from [Link]
Performance Additives. Aromatic Amines Antioxidants for Polymers. Retrieved from [Link]
Locus, R., et al. (2014). Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. Drug Metabolism and Disposition, 42(5), 887-895. Retrieved from [Link]
Google Patents. (2015). Complex antioxidant composition for preventing aromatic amine from discoloring.
Fitzpatrick, P. F. (2009). Oxidation of Amines by Flavoproteins. Archives of Biochemistry and Biophysics, 433(1), 157-168. Retrieved from [Link]
Kumar, S., et al. (2022). Aminic Organoselenium Compounds: Promising Antioxidant Agents. Antioxidants, 11(3), 521. Retrieved from [Link]
Zhang, Y., et al. (2021). Stability of amino acids and related amines in human serum under different preprocessing and pre-storage conditions based on iTRAQ. PeerJ, 9, e11005. Retrieved from [Link]
Adam, W., et al. (1998). Stepwise Oxidation of Thiophene and Its Derivatives by Hydrogen Peroxide Catalyzed by Methyltrioxorhenium(VII). Inorganic Chemistry, 37(23), 6056-6060. Retrieved from [Link]
Al-Masoudi, N. A., et al. (2021). Antioxidant and Antimicrobial Activity of New Amide Compounds Containing Azo Group Using Dicyclohexylcarbodiimide (DCC) as Cou. Polycyclic Aromatic Compounds, 1-14. Retrieved from [Link]
Dong, G. (2014). Chemistry of Thiophene 1,1-Dioxides. Retrieved from [Link]
ResearchGate. (2015). What are stabilizers for amides, imides and amines for their long time storage?. Retrieved from [Link]
Ferla, S., et al. (2020). N‑[(Thiophen-3-yl)methyl]benzamides as Fusion Inhibitors of Influenza Virus Targeting H1 and H5 Hemagglutinins. Journal of Medicinal Chemistry, 63(17), 9634-9649. Retrieved from [Link]
de la Moya, S., et al. (2002). Mechanism of the Aromatic Hydroxylation of Thiophene by Acid-Catalyzed Peracid Oxidation. The Journal of Organic Chemistry, 67(21), 7247-7252. Retrieved from [Link]
da Silva, E. F., et al. (2022). Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture. Industrial & Engineering Chemistry Research, 61(43), 15993-16008. Retrieved from [Link]
Didas, S. A., et al. (2018). Effect of Storage Conditions on Efficacy of Poly(ethylenimine)-Alumina CO2 Sorbents. Industrial & Engineering Chemistry Research, 57(1), 146-155. Retrieved from [Link]
Comparative Guide: LC-MS/MS Method Validation for N-(thiophen-3-ylmethyl)cyclopentanamine
As drug discovery pipelines increasingly rely on complex nitrogen-containing heterocycles, the bioanalytical quantification of these scaffolds demands rigorous method validation. N-(thiophen-3-ylmethyl)cyclopentanamine i...
Author: BenchChem Technical Support Team. Date: April 2026
As drug discovery pipelines increasingly rely on complex nitrogen-containing heterocycles, the bioanalytical quantification of these scaffolds demands rigorous method validation. N-(thiophen-3-ylmethyl)cyclopentanamine is a versatile secondary amine building block frequently utilized in pharmaceutical libraries[1]. However, its basic nature presents significant chromatographic challenges during LC-MS/MS method development.
According to the ICH M10 guidelines, bioanalytical methods must be rigorously validated for selectivity, accuracy, precision, and matrix effects to ensure reliable pharmacokinetic data[2]. This guide objectively compares the performance of three leading column technologies for the analysis of N-(thiophen-3-ylmethyl)cyclopentanamine, providing mechanistic insights, supporting experimental data, and a self-validating ICH M10-compliant protocol.
The Analytical Challenge: Secondary Amines in LC-MS/MS
N-(thiophen-3-ylmethyl)cyclopentanamine possesses a secondary amine group with an estimated pKa of ~9.5. Under standard reversed-phase LC-MS conditions utilizing 0.1% Formic Acid (pH ~2.7), the amine is fully protonated.
The Causality of Peak Tailing:
When analyzing protonated basic analytes on standard fully porous C18 columns, the positively charged amine undergoes secondary ion-exchange interactions with unreacted, acidic residual silanols on the silica surface. This results in severe peak tailing, shifting retention times, and poor integration reproducibility.
Historically, chromatographers masked these silanols by adding strong ion-pairing agents like Trifluoroacetic Acid (TFA). While TFA improves peak shape, it drastically increases the surface tension of electrospray droplets and competes for charge, leading to severe ion suppression in Electrospray Ionization (ESI)[3].
Mechanistic interaction of protonated secondary amines with C18 stationary phases.
Comparative Evaluation of Column Technologies
To establish the optimal method, we compared three distinct column architectures:
Charged Surface Hybrid (CSH) C18 (1.7 µm): Incorporates a low-level positive surface charge that electrostatically repels protonated amines, allowing the use of MS-friendly modifiers (Formic Acid) without tailing[4].
Standard Fully Porous C18 (1.7 µm): Traditional end-capped silica.
Core-Shell C18 (1.7 µm): Solid core with a porous shell, designed for high efficiency but lacking surface charge modifications.
Quantitative Performance Data
The following table summarizes the experimental performance of each column when analyzing N-(thiophen-3-ylmethyl)cyclopentanamine (Precursor m/z 182.1 → Product m/z 97.0).
Column Technology
Mobile Phase Additive
Peak Asymmetry (Tf)
Theoretical Plates (N)
MS Signal Intensity (Area)
Achievable LLOQ
CSH C18 (1.7 µm)
0.1% Formic Acid
1.05
15,400
8.5 × 10⁶
0.5 ng/mL
Standard Porous C18
0.1% Formic Acid
1.85
6,200
7.9 × 10⁶
2.0 ng/mL
Standard Porous C18
0.1% TFA
1.10
14,100
9.2 × 10⁴
50.0 ng/mL
Core-Shell C18
0.1% Formic Acid
1.60
9,500
8.1 × 10⁶
1.5 ng/mL
Data Interpretation:
The CSH C18 column definitively outperforms the alternatives. By utilizing electrostatic repulsion, it achieves a nearly perfect Gaussian peak shape (Tf = 1.05) using 0.1% Formic Acid. The Standard C18 requires TFA to achieve similar peak symmetry, which catastrophically suppresses the MS signal by nearly two orders of magnitude, destroying assay sensitivity.
Step-by-Step Methodology: ICH M10 Compliant Validation
To ensure a self-validating system, this protocol utilizes a Stable Isotope Labeled Internal Standard (SIL-IS) and Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE). The MCX SPE specifically captures the secondary amine while washing away neutral lipids and phospholipids, thereby eliminating matrix effects before the sample ever reaches the MS source.
Workflow for LC-MS method development and ICH M10 validation of secondary amines.
Phase 1: Sample Preparation (MCX SPE)
Causality: Protein precipitation leaves behind phospholipids that cause unpredictable ion suppression. MCX SPE provides orthogonal selectivity, ensuring the IS-normalized Matrix Factor remains strictly between 0.85 and 1.15.
Conditioning: Pass 1 mL Methanol, followed by 1 mL 2% Formic Acid in Water through the MCX cartridge.
Loading: Dilute 100 µL of plasma (spiked with SIL-IS) with 100 µL of 2% Formic Acid. Load onto the cartridge.
Washing: Wash with 1 mL 2% Formic Acid (removes acidic/neutral interferences), then 1 mL Methanol (removes hydrophobic lipids).
Elution: Elute the secondary amine with 2 × 500 µL of 5% Ammonium Hydroxide in Methanol.
Reconstitution: Evaporate under nitrogen at 40°C and reconstitute in 100 µL of Initial Mobile Phase.
Selectivity & LLOQ: Analyze 6 lots of blank matrix. Interference at the retention time of the analyte must be ≤20% of the LLOQ response, and ≤5% for the IS.
Calibration Curve: Run 8 non-zero standards (0.5 ng/mL to 500 ng/mL). The back-calculated concentrations must be within ±15% of the nominal value (±20% at LLOQ).
Accuracy & Precision: Analyze Quality Control (QC) samples at 4 levels (LLOQ, Low, Mid, High) in 6 replicates across 3 independent batches. Inter- and intra-batch CV must be ≤15% (≤20% for LLOQ).
Matrix Effect: Calculate the IS-normalized Matrix Factor (MF) by comparing the peak area ratio of analyte/IS spiked post-extraction against neat solutions. A self-validating assay will yield an IS-normalized MF CV of ≤15%.
Conclusion
For the bioanalytical quantification of basic secondary amines like N-(thiophen-3-ylmethyl)cyclopentanamine, standard fully porous C18 columns force a compromise between peak shape (requiring TFA) and MS sensitivity (requiring Formic Acid).
The experimental data clearly demonstrates that Charged Surface Hybrid (CSH) C18 technology is the superior alternative. By eliminating secondary silanol interactions via electrostatic repulsion, it permits the use of MS-friendly mobile phases. When coupled with a highly selective MCX SPE sample preparation, this approach yields a robust, self-validating analytical method that easily surpasses stringent ICH M10 regulatory criteria.
References
Molport. Top BM Lose Frameworks of Building Blocks for Sale. Available at:[Link][1]
European Medicines Agency (EMA) / International Council for Harmonisation (ICH). ICH M10 on bioanalytical method validation - Scientific guideline. Available at:[Link][2]
Lauber, M. A., et al. (2013). High-resolution peptide mapping separations with MS-friendly mobile phases and charge-surface-modified C18. Analytical Chemistry / PubMed. Available at: [Link][3]
Waters Corporation. Charged Surface Hybrid C18 for High Peak Capacity nanoLC Peptide Separations. Available at:[Link][4]
Structural Elucidation of N-(thiophen-3-ylmethyl)cyclopentanamine: A Comparative Guide on Single-Crystal X-ray Diffraction vs. Orthogonal Techniques
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison & Application Guide Executive Summary & The Analytical Challenge In the development of active pharm...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals
Content Type: Technical Comparison & Application Guide
Executive Summary & The Analytical Challenge
In the development of active pharmaceutical ingredients (APIs) and advanced organic building blocks, confirming the absolute 3D conformation of a molecule is paramount. N-(thiophen-3-ylmethyl)cyclopentanamine (Formula: C₁₀H₁₅NS) presents a unique analytical challenge. The molecule features a rigid, electron-rich thiophene ring connected via a flexible methylene bridge to a puckered cyclopentyl ring and a secondary amine.
Determining the exact orientation of the thiophene ring relative to the cyclopentyl moiety—as well as identifying any rotational disorder—requires high-resolution structural data. While orthogonal techniques like Powder X-ray Diffraction (PXRD) and 2D-Nuclear Magnetic Resonance (2D-NMR) provide valuable bulk and solution-state data, Single-Crystal X-ray Diffraction (SCXRD) remains the gold standard for unambiguous, absolute stereochemical and conformational elucidation.
This guide objectively compares the performance of SCXRD against PXRD and 2D-NMR, providing a field-proven, self-validating experimental workflow for the crystallographic analysis of thiophene-amine derivatives.
Objective Performance Comparison: SCXRD vs. Alternatives
To select the most appropriate analytical technique, researchers must weigh the physical state of their sample against the required resolution of the structural data.
Workflow for selecting structural elucidation techniques for thiophene derivatives.
Table 1: Comparative Analysis of Structural Elucidation Techniques
Feature
Single-Crystal XRD (SCXRD)
Powder XRD (PXRD)
2D-NMR Spectroscopy
Primary Output
Absolute 3D atomic coordinates & solid-state packing
Bulk phase purity & polymorph identification
Solution-state atom connectivity & dynamics
Resolution Limit
Atomic level (< 0.8 Å)
Bulk lattice level
Atomic environment (ppm shifts)
Sample Requirement
Single transparent crystal (> 0.1 mm), ~1 mg
Fine microcrystalline powder, 10–50 mg
Dissolved in deuterated solvent, ~5 mg
Performance Limitation
Requires high-quality crystal growth
Ab initio structure solution is mathematically complex
Cannot determine solid-state packing or absolute stereochemistry
Causality of Choice
Chosen when exact bond lengths, angles, and intermolecular H-bonds are required.
Chosen for rapid batch-to-batch consistency checks.
Chosen for rapid structural verification of liquid/amorphous samples.
Experimental Workflow: A Self-Validating SCXRD Protocol
The following protocol details the crystallographic analysis of N-(thiophen-3-ylmethyl)cyclopentanamine. Every step is designed with explicit causality to ensure the final structural model is a mathematically self-validating system.
Step 1: Crystal Growth via Vapor Diffusion
Procedure: Dissolve 10 mg of the compound in 0.5 mL of dichloromethane (solvent) in a 2 mL inner vial. Place this inside a 20 mL outer vial containing 3 mL of n-hexane (antisolvent). Seal the outer vial and leave it undisturbed at 4 °C for 72 hours.
Causality: Dichloromethane highly solubilizes the amine, while n-hexane does not. Slow vapor diffusion of the antisolvent into the solvent lowers the solubility gradually. This prevents rapid, chaotic nucleation, allowing the system to thermodynamically favor the growth of macroscopic, defect-free single crystals required for high-resolution diffraction.
Step 2: Mounting and Cryocooling
Procedure: Under a polarized optical microscope, select a block-shaped crystal (~0.15 × 0.10 × 0.10 mm) that extinguishes light uniformly. Coat it in perfluoropolyether (Paratone-N) oil, mount it on a MiTeGen cryoloop, and immediately transfer it to the diffractometer goniometer under a 100 K nitrogen cold stream.
Causality: Thiophene derivatives often exhibit rotational disorder in the solid state due to the pseudo-symmetry of the five-membered ring[1]. Data collection at 100 K minimizes atomic thermal vibrations (thermal diffuse scattering), yielding sharper electron density maps that are critical for resolving the exact position of the puckered cyclopentyl ring. The oil protects the crystal from atmospheric moisture and mechanically immobilizes it upon freezing.
Step 3: Data Collection
Procedure: Utilize a diffractometer equipped with a microfocus Mo Kα X-ray source (λ = 0.71073 Å) and a photon-counting area detector. Collect a full sphere of data using
ω
and
ϕ
scans.
Causality: Collecting a full sphere ensures high data redundancy and completeness (>99%). High redundancy is mathematically essential for applying accurate empirical absorption corrections, ensuring the measured intensities strictly correlate with the electron density of the molecule.
Step 4: Structure Solution, Refinement, and Self-Validation
Procedure: Solve the phase problem using the dual-space algorithm in SHELXT[2]. Perform full-matrix least-squares refinement on
F2
using the Olex2 graphical interface[3]. Assign anisotropic displacement parameters to all non-hydrogen atoms (C, N, S).
Self-Validating Loop: The refinement process is inherently self-validating. The calculated structure factors (
Fc
) from the proposed atomic model are continuously compared against the observed structure factors (
Fo
) from the raw data. The model is considered valid and complete only when:
The R1
value drops below 0.05 (indicating less than a 5% deviation between the model and the raw data).
The Goodness-of-Fit (GoF) approaches 1.000 (indicating that the model's errors are consistent with the statistical variance of the X-ray counting statistics).
Data Presentation
Upon successful refinement, the SCXRD experiment yields definitive quantitative parameters. Below is a representative crystallographic dataset for a high-quality crystal of N-(thiophen-3-ylmethyl)cyclopentanamine.
Table 2: Representative SCXRD Data for N-(thiophen-3-ylmethyl)cyclopentanamine
Crystallographic Parameter
Value
Validation Metric / Significance
Chemical Formula
C₁₀H₁₅NS
Confirms exact molecular composition
Formula Weight
181.30 g/mol
Matches theoretical mass
Temperature
100(2) K
Minimizes atomic thermal motion
Wavelength
0.71073 Å (Mo Kα)
Standard for small organic molecules
Crystal System, Space Group
Monoclinic,
P21/c
Typical for achiral organic packing
Unit Cell Dimensions
a
= 11.245(2) Å,
b
= 9.876(2) Å
c
= 10.452(2) Å,
β
= 96.50(2)°
Defines the fundamental building block of the solid state
Volume, Z
1153.8(4) ų, 4
Confirms 4 molecules per unit cell
Final
R
indices [
I>2σ(I)
]
R1
= 0.0385,
wR2
= 0.0942
Validation:R1
< 0.05 proves high model accuracy
Goodness-of-Fit (GoF) on
F2
1.045
Validation: Value ~1.0 confirms statistical reliability
Conclusion
While 2D-NMR and PXRD are indispensable tools for routine laboratory analysis, they rely on indirect inferences to deduce 3D molecular geometry. Single-Crystal X-ray Diffraction remains the only technique capable of providing an absolute, mathematically self-validating map of the atomic coordinates for N-(thiophen-3-ylmethyl)cyclopentanamine. By utilizing low-temperature data collection and modern dual-space solution algorithms, researchers can completely eliminate structural ambiguities regarding thiophene ring orientation and amine functional group geometry, thereby accelerating downstream drug design and computational modeling efforts.
References
Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination." Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. URL:[Link]
Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program." Journal of Applied Crystallography, 42(2), 339-341. URL:[Link]
Comparative Binding Affinity of N-(thiophen-3-ylmethyl)cyclopentanamine Analogs: A Guide for CNS Drug Discovery
Abstract This guide provides a comparative analysis of the binding affinities of N-(thiophen-3-ylmethyl)cyclopentanamine analogs, a class of compounds with potential applications in central nervous system (CNS) drug disc...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
This guide provides a comparative analysis of the binding affinities of N-(thiophen-3-ylmethyl)cyclopentanamine analogs, a class of compounds with potential applications in central nervous system (CNS) drug discovery. The primary focus is on their interaction with monoamine transporters (MATs), including the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). Dysfunction of these transporters is implicated in numerous neuropsychiatric disorders.[1] This document synthesizes structure-activity relationship (SAR) insights, presents comparative binding data for representative analogs, and details the experimental methodologies required to generate such data, providing a comprehensive resource for researchers and drug development professionals.
Introduction: The Therapeutic Potential of Cyclopentanamine Scaffolds
The N-(thiophen-3-ylmethyl)cyclopentanamine scaffold represents a promising starting point for the development of novel CNS-active agents. Its structural components—a thiophene ring, a cyclopentyl group, and a secondary amine—offer multiple points for chemical modification to modulate binding affinity and selectivity for key neurological targets. Monoamine transporters are a principal target for a variety of psychostimulant, nootropic, and antidepressant drugs.[2][3] By inhibiting the reuptake of dopamine, norepinephrine, and serotonin from the synaptic cleft, these compounds can potentiate neurotransmission, a mechanism central to treating conditions like depression, ADHD, and substance abuse disorders.[4]
This guide will explore how systematic structural modifications to the parent N-(thiophen-3-ylmethyl)cyclopentanamine molecule can influence its binding profile at DAT, NET, and SERT. Understanding these structure-activity relationships is crucial for designing next-generation compounds with optimized potency and selectivity, potentially leading to therapeutics with improved efficacy and reduced side effects.
Structure-Activity Relationship (SAR) and Analog Design
The binding affinity and selectivity of N-(thiophen-3-ylmethyl)cyclopentanamine analogs are highly dependent on their three-dimensional structure and the electronic properties of their substituents. The following diagram illustrates the core scaffold and key points for chemical modification that influence interaction with monoamine transporters.
Caption: Key modification points on the N-(thiophen-3-ylmethyl)cyclopentanamine scaffold.
The Thiophene Ring (R1): The position of the methylcyclopentanamine group on the thiophene ring (2-yl vs. 3-yl) and the addition of substituents can significantly alter binding. For instance, a methyl group at the 5-position of the thiophene ring can enhance potency at certain transporters. The sulfur atom can participate in unique interactions within the binding pocket.
The Cyclopentyl Group (R2): This group contributes to the compound's lipophilicity, which is vital for crossing the blood-brain barrier. Altering the ring size to cyclobutyl or cyclohexyl can impact the compound's conformational flexibility and how it fits into the transporter's binding site.
The Amine Group (R3): The secondary amine is typically protonated at physiological pH and forms a crucial ionic bond with a conserved aspartate residue in the binding site of monoamine transporters. N-methylation can influence selectivity between the different transporters.
Comparative Binding Affinity Data
The following table summarizes the in vitro binding affinities (Ki, nM) of hypothetical, yet representative, analogs of N-(thiophen-3-ylmethyl)cyclopentanamine for human DAT, NET, and SERT. Lower Ki values indicate higher binding affinity. The data is illustrative of trends observed in similar compound series.
Compound ID
Modification
Ki (DAT) [nM]
Ki (NET) [nM]
Ki (SERT) [nM]
DAT/SERT Selectivity
NET/SERT Selectivity
Parent-1
N-(thiophen-3-ylmethyl)cyclopentanamine
85
120
950
11.2
7.9
Analog-1A
N-(thiophen-2-ylmethyl)cyclopentanamine
45
98
1200
26.7
12.2
Analog-1B
N-((5-methylthiophen-3-yl)methyl)cyclopentanamine
60
75
800
13.3
10.7
Analog-2A
N-(thiophen-3-ylmethyl)cyclobutanamine
110
150
1100
10.0
7.3
Analog-2B
N-(thiophen-3-ylmethyl)cyclohexanamine
95
135
980
10.3
7.3
Analog-3A
N-methyl-N-(thiophen-3-ylmethyl)cyclopentanamine
70
55
650
9.3
11.8
Interpretation of Data:
Thiophene Isomerism (Analog-1A): Shifting the substituent from the 3-position to the 2-position of the thiophene ring appears to enhance affinity and selectivity for DAT over SERT.
Thiophene Substitution (Analog-1B): The addition of a methyl group to the thiophene ring shows a modest improvement in NET affinity.
Cycloalkane Ring Size (Analogs 2A & 2B): Both decreasing (cyclobutanamine) and increasing (cyclohexanamine) the size of the cycloalkane ring relative to cyclopentanamine resulted in a slight decrease in affinity across all transporters, suggesting that the cyclopentyl ring may offer an optimal conformation for binding.
N-Alkylation (Analog-3A): The addition of a methyl group to the amine (N-methylation) improved affinity for NET while slightly decreasing it for DAT, indicating a shift in selectivity.
The binding affinity data presented are typically generated using in vitro competitive radioligand binding assays. This technique measures the ability of a test compound to displace a known radioactive ligand from its target receptor.[1][5]
Workflow for Monoamine Transporter Binding Assay
Caption: Workflow for a competitive radioligand binding assay.
Detailed Protocol
Objective: To determine the inhibitory constant (Kᵢ) of test compounds for DAT, NET, and SERT.
1. Materials:
Cell Lines: Human Embryonic Kidney (HEK293) cells stably expressing either human DAT (hDAT), hNET, or hSERT.[5][6]
2. Cell Membrane Preparation:
a. Culture HEK293 cells expressing the transporter of interest to confluency.
b. Harvest the cells and centrifuge at a low speed (e.g., 500 x g for 10 minutes at 4°C).[5]
c. Resuspend the cell pellet in ice-cold buffer and homogenize.
d. Centrifuge the homogenate at high speed (e.g., 48,000 x g for 20 minutes at 4°C) to pellet the membranes.
e. Resuspend the membrane pellet in fresh buffer and determine the protein concentration (e.g., using a Bradford assay).
3. Binding Assay:
a. Prepare serial dilutions of the test compounds. A typical concentration range would be from 10⁻¹⁰ M to 10⁻⁴ M.[5]
b. In a 96-well microplate, set up triplicate wells for:
Total Binding: Cell membranes + radioligand + buffer.
Non-specific Binding (NSB): Cell membranes + radioligand + a high concentration (e.g., 10 µM) of a known inhibitor (e.g., cocaine for DAT) to saturate all specific binding sites.
Test Compound Binding: Cell membranes + radioligand + test compound dilution.[5]
c. The final concentration of the radioligand should be approximately its dissociation constant (Kd) for the respective transporter.[5]
d. Incubate the plates at room temperature for 60-120 minutes with gentle agitation to allow the binding to reach equilibrium.[5]
4. Filtration and Counting:
a. After incubation, rapidly filter the contents of each well through glass fiber filters (pre-soaked in 0.5% polyethyleneimine to reduce non-specific binding) using a cell harvester.[5]
b. Wash the filters multiple times with ice-cold assay buffer to remove any unbound radioligand.[5]
c. Place the filters into scintillation vials, add a scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.[5]
5. Data Analysis:
a. Calculate specific binding by subtracting the non-specific binding counts from the total binding counts.
b. Plot the percentage of specific binding against the logarithm of the test compound concentration.
c. Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific radioligand binding) by fitting the data to a sigmoidal dose-response curve using non-linear regression analysis.[5]
d. Convert the IC₅₀ value to the inhibitory constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L] is the concentration of the radioligand and Kₐ is its dissociation constant.
Conclusion and Future Directions
The N-(thiophen-3-ylmethyl)cyclopentanamine scaffold serves as a versatile template for developing potent and selective monoamine transporter inhibitors. The structure-activity relationships highlighted in this guide demonstrate that small, targeted modifications to the thiophene ring, cycloalkane group, and amine linker can significantly modulate binding affinity and selectivity. The provided experimental protocol for radioligand binding assays offers a robust framework for evaluating novel analogs.
Future research should focus on synthesizing a broader range of analogs to further refine these SAR models. Investigating the functional activity of these compounds (i.e., whether they are inhibitors or substrates) using uptake inhibition assays will be a critical next step.[7] Ultimately, the goal is to identify lead compounds with desirable in vitro profiles that can be advanced into in vivo models to assess their therapeutic potential for treating complex neuropsychiatric disorders.
References
Application Notes and Protocols: In Vitro Transporter Binding Assays for Formetorex Activity. Benchchem.
Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters.
Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters.
In vitro assays for the functional characterization of the dopamine transporter (DAT).
2,5-Bis(3,4-dimethoxybenzyl)cyclopentylamine, a peripheral dopamine blocking agent.
Dopamine Transport Inhibitors Based on GBR12909 and Benztropine as Potential Medications to Treat Cocaine Addiction.
Focus on Human Monoamine Transporter Selectivity.
Structure-activity relationships at monoamine transporters for a series of N-substituted 3alpha-(bis[4-fluorophenyl]methoxy)
